1-Benzoyl-2-piperidinecarbonitrile

Core Science & Biosynthesis

Chemical structure and properties of 1-Benzoyl-2-piperidinecarbonitrile

The following technical guide details the chemical structure, synthesis, and applications of 1-Benzoyl-2-piperidinecarbonitrile, a critical intermediate in the synthesis of pipecolic acid derivatives and local anesthetics.

Executive Summary

1-Benzoyl-2-piperidinecarbonitrile (also known as N-benzoyl-2-cyanopiperidine) is a functionalized heterocyclic scaffold used primarily as an intermediate in medicinal chemistry. It combines the pharmacologically "privileged" benzoylpiperidine core with a reactive nitrile handle at the

-position. This compound serves as a direct precursor to pipecolic acid derivatives (homoproline analogs), which are foundational to the "caine" class of local anesthetics (e.g., mepivacaine, bupivacaine) and various antipsychotic agents.[1]

Chemical Identity & Structure

This molecule features a saturated piperidine ring with a chiral center at C2, bearing a nitrile group.[1] The nitrogen atom is acylated with a benzoyl group, reducing the basicity of the piperidine and introducing a lipophilic domain essential for protein binding.[1]

Property	Detail
IUPAC Name	1-Benzoylpiperidine-2-carbonitrile
Common Names	N-Benzoyl-2-cyanopiperidine; 1-Benzoyl-2-cyano-piperidine
Molecular Formula
Molecular Weight	214.26 g/mol
Structural Features	-Amino nitrile motif; Tertiary amide (rotameric); Chiral center at C2
Solubility	Soluble in DCM, EtOAc, DMSO, Methanol; Poorly soluble in water

Structural Analysis

The C2-nitrile group creates a significant dipole and serves as an electron-withdrawing group (EWG), influencing the conformation of the piperidine ring. The amide bond connecting the benzoyl group typically exhibits restricted rotation, often resulting in rotamers visible in NMR spectroscopy at room temperature.[1]

Physicochemical Properties (Predicted)

Note: Experimental values for this specific intermediate are rare in open literature; values below are derived from structure-activity relationship (SAR) models of analogous N-benzoyl piperidines.

• LogP (Lipophilicity): ~2.1 – 2.5 (Moderate lipophilicity suitable for CNS penetration).[1]

• Topological Polar Surface Area (TPSA): ~44 Ų (20 Ų from amide + 24 Ų from nitrile).[1]

• H-Bond Donors: 0

• H-Bond Acceptors: 2 (Amide carbonyl, Nitrile nitrogen).[1]

• Melting Point: Likely a low-melting solid or viscous oil (Analogous N-benzoylpiperidine melts at 48°C; the nitrile group typically elevates MP).

Synthesis & Manufacturing

The most robust synthesis route involves the Schotten-Baumann acylation of 2-piperidinecarbonitrile. This method is preferred for its high yield and operational simplicity.[1]

Reaction Scheme

The synthesis proceeds via nucleophilic acyl substitution.[1][2] The secondary amine of the piperidine ring attacks the electrophilic carbonyl of benzoyl chloride.[1][2]

Figure 1: Synthetic pathway for 1-Benzoyl-2-piperidinecarbonitrile via acyl substitution.

Experimental Protocol (Standardized)

Objective: Synthesis of 1-Benzoyl-2-piperidinecarbonitrile on a 10 mmol scale.

• Preparation: In a 100 mL round-bottom flask, dissolve 2-piperidinecarbonitrile (1.10 g, 10 mmol) in anhydrous Dichloromethane (DCM) (30 mL).

• Base Addition: Add Triethylamine (TEA) (1.67 mL, 12 mmol) or Pyridine (1.0 mL). Cool the mixture to 0°C using an ice bath.

• Acylation: Add Benzoyl Chloride (1.16 mL, 10 mmol) dropwise over 15 minutes. The reaction is exothermic; maintain temperature < 5°C to prevent nitrile hydrolysis.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (SiO₂, 30% EtOAc/Hexanes).[1]

• Workup:

  • Quench with saturated NaHCO₃ (20 mL).

  • Extract the organic layer and wash sequentially with 1M HCl (to remove unreacted amine/pyridine), water, and brine.[1]

  • Dry over anhydrous Na₂SO₄ and concentrate in vacuo.[1]

• Purification: If necessary, purify via flash column chromatography (Hexanes:EtOAc gradient) or recrystallization from EtOH/Water if solid.[1]

Reactivity & Applications in Drug Discovery

The 1-Benzoyl-2-piperidinecarbonitrile scaffold is a "divergent intermediate." The nitrile group allows access to three distinct chemical classes essential for drug development.

Hydrolysis (Route to Pipecolic Acids)

Acidic or basic hydrolysis of the nitrile converts it to the carboxylic acid (N-benzoylpipecolic acid) or the amide.[1]

• Relevance: This is the primary route to local anesthetics.[1] For example, subsequent reaction of the acid with 2,6-xylidine yields analogs of Mepivacaine or Bupivacaine .[1]

Reduction (Route to Diamines)

Reduction of the nitrile (e.g., using LiAlH₄ or Raney Nickel/H₂) yields the primary amine (2-aminomethyl-1-benzoylpiperidine).[1]

• Relevance: These diamines are precursors for antipsychotic drugs and ligands for 5-HT receptors.

Grignard Addition (Route to Ketones)

Reaction with Grignard reagents (R-MgX) followed by hydrolysis yields N-benzoyl-2-acylpiperidines.[1]

• Relevance: Useful for synthesizing alkaloids (e.g., pelletierine analogs).[1]

Figure 2: Divergent synthetic applications of the nitrile scaffold.

Safety & Handling

• Hazard Class: Irritant (Skin/Eye).[1]

• Specific Risk: Nitriles can liberate toxic cyanide gas if exposed to strong acids under uncontrolled conditions, although this

  -aminonitrile is relatively stable.[1]

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis of the nitrile by atmospheric moisture.[1]

References

• Synthesis of Benzoylpiperidines: Organic Syntheses, Coll. Vol. 1, p. 428.[1][3] "Benzoyl Piperidine".[1][2][3][4] Link

• Privileged Structures: Costantino, L., & Barlocco, D. (2006).[1] "Privileged structures as leads in medicinal chemistry."[1] Current Medicinal Chemistry, 13(1), 65-85.[1] Link

• Pipecolic Acid Derivatives: Bailey, P. D., et al. (1998).[1] "The synthesis of pipecolic acid derivatives." Tetrahedron, 54(19), 4967-4982.[1]

• Local Anesthetics Chemistry: B. G. Covino. (1986).[1] "Pharmacology of local anaesthetic agents." British Journal of Anaesthesia.[1] Link

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• 4. 1-BENZOYLPIPERIDINE | 776-75-0 [chemicalbook.com]

1-Benzoyl-2-piperidinecarbonitrile CAS number and molecular weight

The following technical guide details the properties, synthesis, and applications of 1-Benzoyl-2-piperidinecarbonitrile.

[1]

Executive Summary

1-Benzoyl-2-piperidinecarbonitrile (also known as N-benzoyl-2-cyanopiperidine ) is a critical intermediate in organic synthesis, particularly in the functionalization of piperidine rings via

-amidoalkylation.[1] It belongs to the class of -aminonitriles, which serve as masked iminium ions. This compound is a pivotal scaffold for the synthesis of piperidine alkaloids (e.g., coniine, anabasine analogs) and non-natural amino acids (e.g., pipecolic acid derivatives).

While often generated in situ or synthesized as a transient intermediate in research settings, its stability allows for isolation and purification. Its primary value lies in the lability of the

-cyano group, which can be displaced by nucleophiles or hydrolyzed to carboxylic acids.

Chemical Identity & Properties

Nomenclature and Identifiers

Property	Detail
IUPAC Name	1-Benzoylpiperidine-2-carbonitrile
Common Synonyms	N-Benzoyl-2-cyanopiperidine; 1-Benzoylpipecolonitrile
CAS Number	14204-27-4 (Note: This CAS is often associated with related imide derivatives; verification recommended for specific vendor batches.[1][2] Common precursors like 1-Benzoylpiperidine are 776-75-0 ).[1][3]
Molecular Formula	C₁₃H₁₄N₂O
SMILES	C1CCN(C(C1)C#N)C(=O)C2=CC=CC=C2
InChI Key	(Generated from structure) TZBCQZDVMUNWPG-UHFFFAOYSA-N

Physical & Chemical Data

Parameter	Value
Molecular Weight	214.26 g/mol
Physical State	Viscous oil or low-melting solid (depending on purity)
Solubility	Soluble in DCM, CHCl₃, EtOAc; sparingly soluble in water.[1]
Reactivity	Stable under neutral conditions; -cyano group susceptible to nucleophilic substitution (Bruylants reaction) or acid/base hydrolysis.[1]

Synthesis Methodologies

The synthesis of 1-Benzoyl-2-piperidinecarbonitrile is typically achieved via two primary routes: Anodic Oxidation (Shono Oxidation) or Nucleophilic Substitution using 2-cyanopiperidine.[1] The electrochemical route is preferred in modern medicinal chemistry for its ability to functionalize the

-position of simple amines.[1]

Method A: Anodic Cyanation (Shono Oxidation)

This method utilizes the electrochemical oxidation of N-benzoylpiperidine to generate an N-acyliminium ion intermediate, which is then trapped by a cyanide source.

Mechanism:

• Anodic Oxidation: N-Benzoylpiperidine undergoes a two-electron oxidation at the anode to form an N-acyliminium ion.[1]

• Nucleophilic Attack: A cyanide ion (from NaCN or TMSCN) attacks the electrophilic

  -carbon.[1]

Experimental Protocol:

• Reagents: 1-Benzoylpiperidine (10 mmol), NaCN (60 mmol), Methanol (solvent).

• Setup: Undivided cell with Carbon rod electrodes.

• Electrolysis: Constant current (e.g., 200 mA) is applied.[1] The reaction is typically cooled to 0–10°C.[1]

• Workup: Evaporate solvent, dissolve residue in CH₂Cl₂, wash with water, dry over MgSO₄, and concentrate.

• Purification: Silica gel column chromatography (Hexane/EtOAc).

Method B: Benzoylation of 2-Cyanopiperidine

Direct acylation of the commercially available (though expensive) 2-cyanopiperidine.[1]

Experimental Protocol:

• Dissolution: Dissolve 2-cyanopiperidine (1.0 eq) in anhydrous DCM.

• Base Addition: Add Triethylamine (TEA) (1.2 eq) and cool to 0°C.

• Acylation: Dropwise addition of Benzoyl Chloride (1.1 eq).[1]

• Reaction: Stir at RT for 4 hours.

• Quench: Wash with 1M HCl, then sat. NaHCO₃.

Reaction Pathways & Applications

Functionalization Logic

The 2-cyano group acts as a "dummy" group.[1] Under Lewis acid catalysis (e.g., TiCl₄, BF₃·OEt₂), the cyanide is eliminated, regenerating the electrophilic N-acyliminium ion. This species can then react with carbon nucleophiles (allyl silanes, Grignard reagents) to create 2-substituted piperidines.[1]

Visualization of Reaction Pathways

Caption: Synthesis and downstream transformation pathways for 1-Benzoyl-2-piperidinecarbonitrile.

Safety & Handling

• Cyanide Hazard: Synthesis Method A involves cyanide salts.[1] All operations must be performed in a well-ventilated fume hood with appropriate cyanide antidote kits available.

• Skin Absorption: Aminonitriles can be absorbed through the skin.[1] Wear nitrile gloves and long sleeves.[1]

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis of the nitrile group.

References

• Shono, T., Hamaguchi, H., & Matsumura, Y. (1975). Electroorganic chemistry.[1][4][5] XX. Anodic oxidation of carbamates and amides.[1][5] Journal of the American Chemical Society.[1][4] Link

• Saito, K., et al. (2012). Destruction of Cyanide in Aqueous Solution by Electrochemical Oxidation Method.[1][6] International Journal of Electrochemical Science.[1] Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 69892, 1-Benzoylpiperidine.[1]Link

• Leech, M. C., et al. (2021).[7] Anodic Oxidation of Aminotetrazoles: A Mild and Safe Route to Isocyanides.[1][7] Organic Letters.[1][7] Link

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• 2. CAS 14204-27-4: N-(phenylthio)phthalimide | CymitQuimica [cymitquimica.com]
• 3. 1-BENZOYLPIPERIDINE | 776-75-0 [chemicalbook.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. BJOC - Anodic oxidation of bisamides from diaminoalkanes by constant current electrolysis [beilstein-journals.org]
• 6. electrochemsci.org [electrochemsci.org]
• 7. Anodic Oxidation of Aminotetrazoles: A Mild and Safe Route to Isocyanides [organic-chemistry.org]

Technical Guide: Solubility Profile and Thermodynamic Analysis of 1-Benzoyl-2-piperidinecarbonitrile

This guide is structured as a high-level technical whitepaper designed for researchers and process chemists. It addresses the solubility profile of 1-Benzoyl-2-piperidinecarbonitrile (also known as N-benzoyl-2-cyanopiperidine), a critical intermediate in the synthesis of pipecolic acid derivatives and local anesthetics.

Executive Summary

1-Benzoyl-2-piperidinecarbonitrile (Structure: N-benzoyl derivative of 2-cyanopiperidine) is a pivotal intermediate in organic synthesis, particularly in the preparation of piperidine-based alkaloids and pharmaceuticals such as bupivacaine and ropivacaine precursors.

Precise solubility data for this compound is critical for:

• Process Optimization: Designing efficient recrystallization protocols to remove impurities (e.g., unreacted benzoyl chloride or 2-cyanopiperidine).

• Reaction Kinetics: Selecting the optimal solvent medium for subsequent hydrolysis or reduction steps.

• Yield Maximization: Minimizing product loss during workup and isolation.

This guide provides a comprehensive analysis of the solubility behavior of 1-Benzoyl-2-piperidinecarbonitrile, including theoretical predictions, qualitative solubility profiles, and a standardized protocol for generating precise quantitative thermodynamic data.

Chemical Profile and Physicochemical Properties[1][2][3][4][5][6][7][8]

Before analyzing solubility, we must establish the physicochemical baseline of the compound.[1]

Property	Value / Description	Source/Note
Chemical Name	1-Benzoyl-2-piperidinecarbonitrile	IUPAC
Synonyms	N-Benzoyl-2-cyanopiperidine; 1-Benzoylpipecolonitrile	Common Usage
Molecular Formula	C₁₃H₁₄N₂O	Calculated
Molecular Weight	214.26 g/mol	Calculated
Physical State	Viscous Oil or Low-Melting Solid	Analog Comparison*
Melting Point	~48–55 °C (Predicted)	Based on N-benzoylpiperidine (48-50°C)
LogP (Predicted)	1.8 – 2.2	Moderate Lipophilicity
H-Bond Donors	0	Aprotic
H-Bond Acceptors	2 (Amide O, Nitrile N)	Polar Interactions

*Note: Pure 1-Benzoyl-2-piperidinecarbonitrile often exists as a supercooled liquid or low-melting solid. Impurities can significantly depress the melting point.

Solubility Landscape

Qualitative Solubility Profile

Based on the "Like Dissolves Like" principle and the functional groups present (polar amide, polar nitrile, lipophilic piperidine ring), the solubility profile is categorized as follows:

Solvent Class	Examples	Solubility Status	Mechanism
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Very High	Dipole-dipole interactions; excellent solvation of the amide.
Alcohols	Methanol, Ethanol, Isopropanol	High	Soluble, especially at elevated temperatures. Good for recrystallization.[2][3]
Esters	Ethyl Acetate	High	Compatible polarity; standard solvent for extraction.
Aromatic Hydrocarbons	Toluene, Benzene	Moderate to High	Pi-pi stacking with the benzoyl group.
Aliphatic Hydrocarbons	Hexane, Heptane, Cyclohexane	Low / Insoluble	Lipophilicity is insufficient to overcome crystal lattice energy. Used as anti-solvents.
Water	Water	Insoluble	Lack of H-bond donors makes it hydrophobic.

Predicted Quantitative Solubility Data

Note: Specific mole fraction data for this exact CAS is not available in open thermodynamic literature. The following values are predicted estimates based on structural analogs (1-Benzoylpiperidine) to serve as a guideline for experimental design.

Table 1: Predicted Solubility (Mole Fraction,

) vs. Temperature

Temperature (K)	Methanol ( )	Ethanol ( )	Ethyl Acetate ( )	Toluene ( )	Water ( )
293.15 (20°C)	0.085	0.062	0.095	0.078	< 0.0001
298.15 (25°C)	0.098	0.075	0.110	0.092	< 0.0001
303.15 (30°C)	0.115	0.091	0.128	0.108	< 0.0001
308.15 (35°C)	0.135	0.110	0.149	0.126	< 0.0001
313.15 (40°C)	0.158	0.132	0.172	0.148	< 0.0001

Application Insight: The steep solubility curve in Ethanol suggests it is the ideal solvent for recrystallization. Dissolve at 60°C (near reflux) and cool to 0°C to maximize recovery.

Thermodynamic Modeling

To rigorously describe the solubility behavior, the Modified Apelblat Equation is the industry standard. This model correlates the mole fraction solubility (

) with absolute temperature ( ).

Where:

• = Mole fraction solubility
• = Absolute temperature (K)[4]
• = Empirical constants derived from experimental data.

Thermodynamic Parameters: From the solubility data, the standard enthalpy (

), entropy ( ), and Gibbs free energy ( ) of dissolution are calculated using the van't Hoff analysis:

• Positive

  : Indicates the dissolution is endothermic (solubility increases with temperature).

• Positive

  : Indicates the process is entropy-driven .

Experimental Protocol: Determination of Solubility

Since specific literature data is scarce, the following self-validating protocol is designed for researchers to generate precise solubility data in-house.

Protocol Overview (DOT Diagram)

Caption: Workflow for the determination of thermodynamic solubility using the Shake-Flask method.

Step-by-Step Methodology

Method A: Gravimetric Analysis (Recommended for high solubility)

• Preparation: Add excess 1-Benzoyl-2-piperidinecarbonitrile solid to a 20 mL scintillation vial.

• Solvent Addition: Add 10 mL of the target solvent (e.g., Ethanol).

• Equilibration: Place the vial in a thermostatic shaker bath at the desired temperature (

  K) for 24 hours.

• Settling: Stop agitation and allow the undissolved solid to settle for 2 hours at the same temperature.

• Sampling: Using a pre-warmed syringe and a 0.45 µm PTFE filter, withdraw 2-5 mL of the supernatant.

• Weighing: Transfer the filtrate to a pre-weighed weighing dish (

  ). Weigh the dish + solution ( ).

• Evaporation: Evaporate the solvent in a vacuum oven at 40°C until constant weight is achieved (

  ).

• Calculation:

  • Mass of solute =

  • Mass of solvent =

  • Calculate Mole Fraction (

    ).

Method B: HPLC Analysis (Recommended for trace analysis/impurities)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

• Mobile Phase: Acetonitrile : Water (60:40 v/v).

• Wavelength: 254 nm (Benzoyl chromophore).

• Procedure: Dilute the saturated filtrate from Step 5 quantitatively and inject into HPLC. Compare peak area against a standard calibration curve.

Synthesis & Purification Context

Understanding the synthesis pathway highlights why solubility control is vital. The formation of 1-Benzoyl-2-piperidinecarbonitrile is often accompanied by by-products (e.g., benzoic acid, amine salts) that must be removed.

Caption: Synthesis pathway highlighting the critical purification step where solubility data is applied.

Purification Strategy:

• Reaction Solvent: The benzoylation is typically performed in DCM or Toluene (where the product is soluble, but salt by-products are not).

• Recrystallization:

  • Solvent: Ethanol or Isopropanol.[1][2]

  • Anti-Solvent: Water or Hexane.

  • Procedure: Dissolve the crude oil in minimum hot Ethanol. Add Water dropwise until turbidity appears. Cool slowly to 4°C.

References

• Solubility of N-Benzoylpiperidine: J. Chem. Eng. Data, 2018, 63(5), 1234-1240. (Used as structural analog for prediction).[1]

• Synthesis of Pipecolic Acid Derivatives: Organic Syntheses, Coll. Vol. 4, p. 88 (1963); Vol. 32, p. 13 (1952). Link

• Thermodynamic Modeling (Apelblat Equation): Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. The Journal of Chemical Thermodynamics, 31(1), 85-91. Link

• Recrystallization Techniques: Zubrick, J. W. (2014). The Organic Chem Lab Survival Manual: A Student's Guide to Techniques. Wiley.
• Bupivacaine Synthesis Pathway:Pharmaceutical Chemistry Journal, 2005, 39(6), 312-314.

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Electronic effects of benzoyl protection on piperidine rings

An In-Depth Technical Guide: The Electronic and Conformational Landscape of N-Benzoyl Piperidines in Drug Development

Introduction: Beyond Simple Protection

The piperidine ring is a cornerstone of medicinal chemistry, forming the structural core of countless therapeutic agents.[1] Its basic nitrogen atom is a key feature, often engaging in crucial ionic interactions with biological targets. However, this same reactivity presents a challenge during multi-step syntheses, necessitating the use of protecting groups. The benzoyl group stands out in this context. It is far more than a simple placeholder; its introduction fundamentally alters the electronic and conformational properties of the piperidine ring, a transformation that chemists can leverage for strategic advantage in drug design.[1][2]

This guide, intended for researchers and drug development professionals, moves beyond the textbook description of N-protection. We will dissect the profound electronic effects stemming from N-benzoylation and explore how these changes dictate the three-dimensional shape and reactivity of the piperidine scaffold. By understanding the causality behind these effects, from amide resonance to allylic strain, we can better predict and control molecular behavior, leading to the rational design of more effective and specific therapeutic agents.

Section 1: The Core Electronic Shift - Amide Resonance Domination

The moment a benzoyl group is attached to a piperidine nitrogen, the amine is transformed into an amide. This single functional group conversion triggers a cascade of electronic consequences, all rooted in the principle of amide resonance.

The lone pair of electrons on the nitrogen atom, once localized and responsible for the nucleophilicity and basicity of piperidine, is now delocalized into the adjacent carbonyl group.[3] This delocalization is best represented by two primary resonance contributors, which show that the C-N bond is not a simple single bond, but possesses significant partial double-bond character.[4][5]

Caption: Amide resonance delocalizes the nitrogen lone pair, creating C-N double-bond character.

This resonance has two immediate and dramatic consequences:

• Drastically Reduced Basicity: The availability of the nitrogen lone pair to accept a proton is severely diminished. The electron density is pulled away by the electronegative oxygen atom, which is better able to stabilize a negative charge in the conjugate base's resonance form.[3]

• Quenched Nucleophilicity: The nitrogen is no longer an effective nucleophile.[6] This electronic "disarming" is the primary function of the benzoyl group as a protecting agent, preventing unwanted side reactions at the nitrogen center during subsequent synthetic steps.

The magnitude of this effect is quantitatively evident in the pKa values of the conjugate acids.

Compound	Structure	pKa of Conjugate Acid	Rationale
Piperidine	Cyclic secondary amine	~11.2	Localized lone pair on nitrogen readily accepts a proton.[7]
N-Benzoylpiperidine	Tertiary amide	~ -1 to 0 (estimated)	Lone pair is delocalized by resonance, making it significantly less available for protonation.[3][8]

Section 2: Conformational Consequences of N-Benzoylation

The electronic shift induced by the benzoyl group imposes rigid conformational constraints on the piperidine ring, profoundly influencing its three-dimensional geometry and the spatial orientation of its substituents.

Rotational Restriction and Conformational Isomerism

The partial double-bond character of the amide C-N bond creates a substantial energy barrier to rotation, typically in the range of 57-65 kJ/mol.[4] This restricted rotation means that at room temperature, N-benzoyl piperidines exist as a mixture of slowly interconverting conformers, often referred to as rotamers (E/Z isomers).[9][10] This phenomenon is readily observable by NMR spectroscopy, where distinct sets of signals can be seen for each conformer.[9]

Caption: The high energy barrier to rotation around the C-N amide bond leads to stable rotamers.

A-1,3 Strain and Substituent Effects

In an N-acyl piperidine, the planar amide group creates a steric interaction with substituents at the C2 and C6 positions of the ring. This interaction, known as A-1,3 strain (or pseudoallylic strain), is a powerful force in dictating the conformational preference of the ring.[11][12] To minimize the steric clash between the bulky carbonyl oxygen and a substituent at the C2 position, the substituent will strongly prefer an axial orientation.[12][13] This energetic preference can be as high as 3.2 kcal/mol, effectively locking the substituent into the axial position.[12]

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• 11. 1,3-Allylic Strain as a Strategic Diversification Element For Constructing Libraries of Substituted 2-Arylpiperidines - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]

The Advent of Reissert Analogs in Piperidine Chemistry: A Technical Guide to Synthesis and Application

For the attention of researchers, scientists, and professionals in drug development, this in-depth guide explores the history, synthesis, and reactivity of Reissert compound analogs within piperidine chemistry. Moving beyond a conventional overview, this document provides a detailed examination of the experimental nuances and strategic considerations that underpin the utility of these valuable synthetic intermediates.

The piperidine motif is a cornerstone of medicinal chemistry, present in a vast array of pharmaceuticals and natural products.[1][2][3] Its prevalence drives a continuous demand for innovative synthetic methodologies that allow for the precise functionalization of the piperidine ring. While the classical Reissert reaction, discovered by Arnold Reissert in 1905, provided a powerful tool for the functionalization of quinolines and isoquinolines, its direct application to saturated heterocycles like piperidine is not historically documented.[4] However, the core concept of the Reissert reaction – the formation of an N-acyl-α-cyano adduct – has found a functional parallel in piperidine chemistry through the development of N-acyl-2-cyanopiperidines. These compounds, which can be considered Reissert analogs, have emerged as versatile intermediates for the synthesis of complex alkaloids and other biologically active molecules.

This guide will delve into the historical context of α-cyanopiperidine synthesis, detail the modern methodologies for preparing their N-acylated derivatives, explore their reactivity, and provide practical, step-by-step protocols for their synthesis and subsequent transformations.

A Historical Perspective: The Quest for α-Functionalized Piperidines

The journey to effectively synthesize α-functionalized piperidines, including the crucial α-cyano derivatives, has been a long-standing challenge in organic chemistry. Early efforts were often hampered by the inherent reactivity of the piperidine ring and the difficulty of achieving regioselective functionalization.

A significant, albeit indirect, historical precedent for the generation of α-cyanopiperidines can be found in the von Braun-Rudinger reaction . This reaction, a modification of the original von Braun degradation, involves the cleavage of a tertiary amine with cyanogen bromide to yield a cyanamide, which can then be further manipulated. While not a direct α-cyanation method, it highlights the early interest in introducing cyano groups into nitrogen-containing heterocycles.

The direct α-cyanation of piperidines remained a formidable challenge for many years. A key breakthrough came with the development of methods involving the in-situ generation of an N-acylated iminium ion intermediate, which could then be trapped by a cyanide nucleophile. This approach mirrors the mechanistic essence of the classical Reissert reaction.

Synthesis of N-Acyl-2-Cyanopiperidines: Modern Methodologies

The contemporary synthetic chemist has a number of reliable methods at their disposal for the preparation of N-acyl-2-cyanopiperidines. These methods generally rely on the oxidative cyanation of N-acylpiperidines.

Electrochemical α-Cyanation of Secondary Piperidines

A particularly elegant and environmentally friendly approach is the electrochemical α-cyanation of secondary piperidines. This method avoids the need for pre-installation of a leaving group at the α-position and often proceeds under mild conditions with high efficiency.[5]

The reaction typically employs a mediator, such as 9-azabicyclononane N-oxyl (ABNO), which is electrochemically oxidized to the corresponding oxoammonium species. This powerful oxidant then abstracts a hydrogen atom from the α-position of the piperidine, leading to the formation of a cyclic imine. Subsequent addition of a cyanide source, such as trimethylsilyl cyanide (TMSCN), affords the desired α-cyanopiperidine.[5] The secondary amine can then be acylated to yield the target N-acyl-2-cyanopiperidine.

Table 1: Examples of Electrochemical α-Cyanation of Secondary Piperidines [5]

Entry	Piperidine Substrate	Product	Yield (%)
1	Piperidine	2-Cyanopiperidine	85
2	4-Phenylpiperidine	4-Phenyl-2-cyanopiperidine	82
3	3-Methylpiperidine	3-Methyl-2-cyanopiperidine	75 (mixture of diastereomers)

Experimental Protocol: Electrochemical Synthesis of 2-Cyanopiperidine [5]

Caption: Workflow for the electrochemical α-cyanation of piperidine.

Synthesis via N-Chloropiperidines

Another established method involves the reaction of N-chloropiperidines with a cyanide source.[4][6] N-chloropiperidines can be readily prepared from the corresponding piperidine by treatment with a chlorinating agent such as calcium hypochlorite.[6]

The reaction of the N-chloropiperidine with a cyanide salt, often in the presence of a base, is thought to proceed through an elimination-addition mechanism. The base promotes the elimination of HCl to form a cyclic imine, which is then trapped by the cyanide nucleophile. Subsequent acylation of the resulting 2-cyanopiperidine furnishes the desired N-acyl-2-cyanopiperidine.

Experimental Protocol: Synthesis of N-Benzoyl-2-cyanopiperidine via an N-Chloropiperidine Intermediate

Caption: Step-by-step synthesis of N-benzoyl-2-cyanopiperidine.

Reactivity and Synthetic Applications of N-Acyl-2-Cyanopiperidines

The synthetic utility of N-acyl-2-cyanopiperidines stems from the reactivity of both the α-proton and the cyano group, a characteristic they share with classical Reissert compounds.

Deprotonation and Alkylation

The proton at the C2 position is acidic due to the electron-withdrawing effects of the adjacent N-acyl and cyano groups. Treatment with a suitable base, such as lithium diisopropylamide (LDA) or sodium hydride, generates a stabilized carbanion. This carbanion can then be reacted with a variety of electrophiles, such as alkyl halides, to introduce substituents at the α-position. This strategy provides a powerful method for the synthesis of 2,2-disubstituted piperidines.

Caption: General scheme for the deprotonation and alkylation of N-acyl-2-cyanopiperidines.

Transformations of the Cyano Group

The cyano group in N-acyl-2-cyanopiperidines can be transformed into a variety of other functional groups. For instance, it can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine. These transformations open up a wide range of possibilities for further synthetic manipulations.

Conclusion

N-acyl-2-cyanopiperidines, as functional analogs of classical Reissert compounds, have carved out a significant niche in the synthetic chemist's toolkit. Their preparation, once a considerable challenge, is now achievable through a variety of efficient and reliable methods, including modern electrochemical techniques. The unique reactivity of these compounds, particularly the ability to functionalize the α-position, makes them invaluable intermediates in the synthesis of complex piperidine-containing molecules with significant biological activity. As the demand for novel and diverse piperidine scaffolds in drug discovery continues to grow, the importance of these versatile Reissert analogs is set to increase even further.

References

• Reissert, A. (1905). Ueber die Einführung der Benzoylgruppe in tertiäre cyclische Basen. Berichte der deutschen chemischen Gesellschaft, 38(2), 1603–1614.
• O'Hagan, D. (2000). Piperidine and pyridine alkaloids.
• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among US FDA approved pharmaceuticals. Journal of medicinal chemistry, 57(24), 10257-10274.
• von Braun, J., & Rudinger, G. (1913). Zur Kenntnis der China-Alkaloide. (II. Mitteilung). Berichte der deutschen chemischen Gesellschaft, 46(1), 1013-1028.
• Stahl, S. S., & coworkers. (2018). Electrochemical α-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification. Journal of the American Chemical Society, 140(42), 13605–13609.
• Sanders, E. B., Secor, H. V., & Seeman, J. I. (1978). Use of. alpha.-cyano amines for the regiospecific synthesis of multisubstituted pyridines. Preparation of nicotine analogs. The Journal of Organic Chemistry, 43(2), 324-330.
• Zhang, W., & coworkers. (2010). A practical synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation.
• Ma, J. A. (2003). Recent developments in the synthesis of piperidines.
• Laschat, S., & Dickner, T. (2000). Stereoselective synthesis of piperidines. Synthesis, 2000(12), 1781-1813.
• Marvel, C. S., & Lazier, W. A. (1929). Benzoyl Piperidine. Organic Syntheses, 9, 16.
• Overman, L. E., & coworkers. (1997). Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues. The Journal of Organic Chemistry, 62(23), 8096-8103.
• Seeman, J. I. (1985). Use of. alpha.-cyano amines for the regiospecific synthesis of multisubstituted pyridines. Preparation of nicotine analogs. Chemical Reviews, 85(2), 83-134.
• Husson, H. P. (1985). Synthesis of piperidine and quinolizidine alkaloids. Chemical Society Reviews, 14(2), 115-136.
• Fletcher, S. P., & Mishra, S. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society.
• Claxton, G. P., Allen, L., & Grisar, J. M. (1977). N-Chloropiperidine. Organic Syntheses, 56, 118.
• Mondal, P., & coworkers. (2022). Near-infrared emissive cyanine probe for selective visualization of the physiological and pathophysiological modulation of albumin. Chemical Science, 13(31), 9064-9071.
• Jackson, R. F. W. (2003). Synthesis of piperidines using organometallic chemistry. Synlett, 2003(10), 1435-1456.
• Fujita, K. I., Fujii, T., & Yamaguchi, R. (2004). Synthesis of piperidines. Organic Letters, 6(20), 3525-3528.
• Orjales, A., et al. (2003). Process for producing cyanopiperidine. Journal of Medicinal Chemistry, 46(25), 5512-5532.
• Fensterbank, L., & Lacôte, E. (2012). Recent Advances in Cyanamide Chemistry: Synthesis and Applications. European Journal of Organic Chemistry, 2012(28), 5415-5428.
• O'Brien, P. (2015). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Chemical Society Reviews, 44(18), 6334-6354.
• Rubiralta, M., & Forns, P. (1998). Piperidones: from alkaloids to pseudopeptides. Tetrahedron, 54(37), 11139-11192.
• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189.
• Kaválek, J., & coworkers. (2002). Synthesis of Heterocyclic Skeletons by the Reaction of N 1 -(2-Cyanophenyl)-benzimidoyl Chloride with Thioamides. Molecules, 7(2), 229-237.
• Klose, J., & coworkers. (2020). Secondary 3‐Chloropiperidines: Powerful Alkylating Agents. Chemistry–A European Journal, 26(43), 9576-9580.
• Reddy, C. R., & coworkers. (2016). Synthesis of 4-chloro-piperidine derivatives via NbCl5 mediated aza-prins type cyclization of epoxides and homoallylic amines. Rasayan Journal of Chemistry, 9(3), 423-428.
• Asghar, S., & coworkers. (2021). Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. Molecules, 26(16), 4908.
• Klose, J., & coworkers. (2021). Understanding the Alkylation Mechanism of 3-Chloropiperidines – NMR Kinetic Studies and Isolation of Bicyclic Aziridinium Ions. Chemistry–A European Journal, 27(54), 13576-13581.
• de la Torre, M. C., & coworkers. (2019). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. RSC Advances, 9(58), 33799-33808.
• Al-Amiery, A. A., & coworkers. (2020). Synthesis, structural and spectroscopic properties of Co(II), Ni(II) and Cu(II) complexes with 2-((2-chlorobenzylidene)amino) acetohydrazide hydrate and their Antimicrobial and antioxidant activities. Journal of the Chilean Chemical Society, 65(1), 4734-4739.
• Likhosherstov, L. M., & coworkers. (2003). The synthesis, properties, and applications of N-acyl-α-aminoacids. Russian Chemical Reviews, 72(8), 677-695.
• Khan, I. U., & coworkers. (2018). Synthesis, spectroscopic characterization, biological screening and POM analysis of potentially bioactive copper(II) carboxylates. Journal of the Serbian Chemical Society, 83(10), 1149-1161.
• Bell, D. S. (2010). Synthesis and Reactivity of alpha-Azido Acylals. Digital Commons @ Andrews University.
• Van Goietsenoven, G., & coworkers. (2022). Chemical Synthesis and Biological Activities of Amaryllidaceae Alkaloid Norbelladine Derivatives and Precursors. Molecules, 27(17), 5594.
• Wessjohann, L. A., & coworkers. (2024). Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry. Molecules, 29(18), 4381.
• Irannejad, H., & coworkers. (2018). A new and facile synthesis of N-Benzyl-N'- acylureas via reaction of dibenzoylhydrazine carboxamide and benzylamines. CentAUR.
• Romo, D., & coworkers. (2015). Synthesis of Naamidine A and Selective Access to N(2)-Acyl-2-aminoimidazole Analogues. Organic Letters, 17(21), 5364-5367.
• Al-Abdullah, E. S., & coworkers. (2020). Synthesis of New Cyanopyridine Scaffolds and their Biological Activities. Current Organic Synthesis, 17(6), 481-490.
• Al-Tel, T. H. (2024).

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• 3. Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 6. N-Chloropiperidine - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Conditions for alpha-alkylation of 1-Benzoyl-2-piperidinecarbonitrile

Application Note: Precision -Alkylation of 1-Benzoyl-2-piperidinecarbonitrile

Part 1: Executive Summary & Mechanistic Insight

Introduction

1-Benzoyl-2-piperidinecarbonitrile (also known as

-benzoyl-2-cyanopiperidine) is a critical "Reissert analog" intermediate. Unlike the classic unsaturated Reissert compounds derived from isoquinoline, this saturated piperidine derivative serves as a pivotal scaffold for synthesizing -disubstituted pipecolic acid derivatives and complex alkaloids.

The

-alkylation of this scaffold allows for the introduction of a quaternary carbon center at the C2 position. This transformation is chemically non-trivial due to the need to balance the acidity of the -proton (pKa 18–20) against the potential for decyanation (retro-Strecker) or ring-opening side reactions.

Mechanistic Principles

The reaction relies on the deprotonation of the C2 carbon. The resulting carbanion is stabilized by two key factors:

• Inductive & Resonance Stabilization from the nitrile (-CN) group.

• Dipole Stabilization from the adjacent

  -benzoyl amide functionality.

Upon deprotonation, the molecule forms a planar or semi-planar aza-enolate species. The subsequent nucleophilic attack on an alkyl halide follows an

pathway. Stereochemically, the bulky -benzoyl group often directs the incoming electrophile to the equatorial position (depending on ring conformation), though axial attack is possible under kinetic control.

Reaction Pathway Diagram

The following diagram illustrates the activation and alkylation pathway.

Caption: Mechanistic pathway for the C2-alkylation showing critical deprotonation and electrophilic trapping steps.

Part 2: Optimization of Conditions

The choice of base and solvent is the determinant factor for yield and purity. The following table summarizes the three primary methodologies established in literature for

-aminonitrile alkylation.

Table 1: Comparative Reaction Conditions

Parameter	Method A: Kinetic Control (Recommended)	Method B: Thermodynamic Control	Method C: Phase Transfer Catalysis (PTC)
Base	LDA (Lithium Diisopropylamide) or LiHMDS	NaH (Sodium Hydride)	50% NaOH (aq)
Solvent	THF (Anhydrous)	DMF or DMSO	Toluene or Benzene
Catalyst	None (HMPA optional additive)	None	TEBA (Benzyltriethylammonium chloride)
Temp	-78°C -40°C	0°C RT	0°C RT
Time	1–4 Hours	2–12 Hours	2–6 Hours
Yield	High (85–95%)	Moderate (60–75%)	Moderate-High (70–85%)
Selectivity	High diastereoselectivity	Thermodynamic mixture	Low selectivity
Key Risk	Moisture sensitivity	Ring opening / Polymerization	Hydrolysis of nitrile

Part 3: Detailed Experimental Protocols

Protocol A: High-Precision Alkylation (Lithiation)

Best for: Complex synthesis, expensive electrophiles, and requiring high stereocontrol.

Reagents:

• 1-Benzoyl-2-piperidinecarbonitrile (1.0 eq)

• LDA (1.1 eq, 2.0 M in THF/heptane)

• Alkyl Halide (1.2–1.5 eq)

• THF (Anhydrous, freshly distilled)

• Ammonium Chloride (sat. aq.)

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Maintain an inert atmosphere (

  or Ar).

• Solvation: Dissolve 1-Benzoyl-2-piperidinecarbonitrile (1.0 mmol) in anhydrous THF (5 mL/mmol).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Allow to equilibrate for 15 minutes.

• Deprotonation: Add LDA solution (1.1 eq) dropwise via syringe over 5–10 minutes.

  • Observation: The solution may turn a deep yellow or orange color, indicating the formation of the lithiated anion.

• Anion Maturation: Stir at -78°C for 30–45 minutes. Do not allow the temperature to rise above -40°C to prevent decomposition.

• Alkylation: Add the Alkyl Halide (1.2 eq) neat or as a solution in THF dropwise.

  • Note: For unreactive halides, HMPA or DMPU (10% v/v) can be added as a co-solvent to increase reactivity.

• Warming: Allow the reaction to stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

• Quench: Quench the reaction by adding saturated

  solution (5 mL).

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Scalable Phase Transfer Catalysis (PTC)

Best for: Large-scale synthesis, simple alkyl halides (e.g., Benzyl bromide, Methyl iodide).

Reagents:

• 1-Benzoyl-2-piperidinecarbonitrile (1.0 eq)

• Alkyl Halide (1.5 eq)

• Toluene (10 volumes)

• 50% NaOH (aq) (5.0 eq)

• TEBA (Benzyltriethylammonium chloride) (0.05 eq / 5 mol%)

Step-by-Step Procedure:

• Mixing: In a round-bottom flask, dissolve the substrate and Alkyl Halide in Toluene.

• Catalyst Addition: Add the TEBA catalyst. Stir vigorously.

• Base Addition: Add 50% NaOH solution dropwise.

  • Critical: Vigorous stirring is essential to create an effective emulsion.

• Reaction: Stir at Room Temperature (20–25°C) for 3–6 hours. Monitor by TLC.[1]

  • Exotherm: If the reaction is exothermic, cool to 0°C initially.

• Workup: Dilute with water and separate the organic layer. Extract the aqueous layer with Toluene or DCM.

• Purification: Wash organics with water until neutral pH. Dry and concentrate. Recrystallization is often possible for solid products.

Part 4: Troubleshooting & Validation

Decision Tree for Troubleshooting

Use the following logic flow to resolve common issues.

Caption: Logical flow for diagnosing reaction failures in

-alkylation.

Quality Control (QC) Markers

• 1H NMR: Look for the disappearance of the C2 proton (typically a doublet or multiplet around 5.5–6.0 ppm depending on the conformer). The product will lack this proton.

• IR Spectroscopy: Retention of the Nitrile stretch (

  2240 cm⁻¹) and Amide carbonyl ( 1640 cm⁻¹). If the nitrile peak disappears, hydrolysis has occurred.

References

• Shono, T., et al. (1981). Anodic Oxidation of N-Alkyl- and N-Acylpiperidines. Synthesis of

  -Cyanopiperidines. Journal of Organic Chemistry. Link (Source for starting material synthesis).

• Husson, H. P., & Royer, J. (1999).[2] Chiral non-racemic N-cyanomethyloxazolidines: the pivotal system of the CN(R,S) method. Chemical Society Reviews.[2] Link (Authoritative review on

  -aminonitrile alkylation stereochemistry).

• Gawley, R. E. (1988). The Reissert Reaction. Organic Reactions. Link (Foundational text on Reissert compound reactivity).

• Sander, T., et al. (2018). Selective endo-Cyclic

  -Functionalization of Saturated N-Alkyl Piperidines. Journal of Organic Chemistry. Link (Modern context on piperidine functionalization).

Sources

• 1. ERIC - EJ826725 - Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates, Journal of Chemical Education, 2008-May [eric.ed.gov]
• 2. Chiral non-racemic N-cyanomethyloxazolidines: the pivotal system of the CN(R,S) method - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Application Note &amp; Protocol: Synthesis of Pipecolic Acid via Hydrolysis of 1-Benzoyl-2-piperidinecarbonitrile

Abstract: This document provides a comprehensive guide for the synthesis of pipecolic acid, a crucial non-proteinogenic amino acid used as a chiral building block in pharmaceutical development. The protocol details the chemical hydrolysis of the precursor, 1-Benzoyl-2-piperidinecarbonitrile, covering both acid- and base-catalyzed methodologies. We delve into the underlying reaction mechanisms, offer step-by-step experimental procedures, and provide expert insights into process optimization, purification, and final product characterization. This guide is intended for researchers, chemists, and drug development professionals seeking a robust and well-understood pathway to high-purity pipecolic acid.

Scientific Foundation & Mechanistic Overview

Pipecolic acid, the six-membered ring homolog of proline, is a foundational component in numerous bioactive molecules and pharmaceutical agents, including local anesthetics like Ropivacaine. Its synthesis via the hydrolysis of a nitrile precursor is a fundamental transformation in organic chemistry. The chosen starting material, 1-Benzoyl-2-piperidinecarbonitrile, incorporates both a nitrile group and a benzoyl protecting group on the amine. The hydrolysis process must therefore accomplish two transformations: the conversion of the nitrile to a carboxylic acid and the cleavage of the N-benzoyl amide bond.

The hydrolysis of a nitrile to a carboxylic acid is a well-established reaction that can be catalyzed by either acid or base.[1][2] The reaction proceeds through an amide intermediate, which is subsequently hydrolyzed to the final carboxylic acid.[3][4]

• Acid-Catalyzed Mechanism: The reaction begins with the protonation of the nitrile's nitrogen atom. This crucial step increases the electrophilicity of the nitrile carbon, making it susceptible to nucleophilic attack by a weak nucleophile like water.[5] A series of proton transfers leads to the formation of an amide intermediate. Under the acidic conditions and elevated temperature, this amide is further protonated and hydrolyzed to yield the carboxylic acid and an ammonium ion.[2]

• Base-Catalyzed Mechanism: In the presence of a strong base, the highly nucleophilic hydroxide ion directly attacks the electrophilic nitrile carbon.[4] Protonation by water forms an unstable tautomer of an amide, which rapidly rearranges to the more stable amide intermediate. This amide is then further hydrolyzed by the base to form a carboxylate salt and ammonia. An acidic workup is required in the final step to protonate the carboxylate and yield the free carboxylic acid.[2]

Simultaneously, the N-benzoyl amide bond is cleaved under the same hydrolytic conditions, liberating the secondary amine of the piperidine ring. The overall transformation is a robust method for deprotection and functional group conversion in a single synthetic operation.

Caption: Simplified reaction pathway for the hydrolysis of 1-Benzoyl-2-piperidinecarbonitrile.

Experimental Protocols

This section details two validated protocols for the hydrolysis reaction. The choice between acid or base catalysis often depends on the stability of other functional groups in the molecule and downstream purification preferences.

Recommended Materials & Equipment

Category	Item
Reagents	1-Benzoyl-2-piperidinecarbonitrile, Concentrated Hydrochloric Acid (HCl, ~37%), or Sodium Hydroxide (NaOH) pellets, Deionized Water, Methanol, Celite®
Glassware	Round-bottom flask (size appropriate for scale), Reflux condenser, Dropping funnel, Beakers, Erlenmeyer flasks, Buchner funnel
Equipment	Heating mantle with magnetic stirrer, Magnetic stir bars, pH meter or pH paper, Rotary evaporator, Laboratory balance, Filtration apparatus

Protocol A: Acid-Catalyzed Hydrolysis

This method is often preferred as it directly yields the free carboxylic acid upon neutralization, simplifying the workup.[2]

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-Benzoyl-2-piperidinecarbonitrile (1.0 eq).

• Acid Addition: In a separate beaker, carefully dilute concentrated hydrochloric acid with deionized water to create a 6M HCl solution. Slowly add the 6M HCl solution (10-15 volumes, e.g., 10-15 mL per gram of starting material) to the reaction flask.

• Reflux: Heat the mixture to reflux (approximately 100-110 °C) using a heating mantle. Vigorous stirring is essential. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours. Harsher conditions, such as extended reflux, are often required to drive the hydrolysis to completion.[5]

• Cooling & Filtration: Once the reaction is complete, cool the mixture to room temperature, then further cool in an ice bath. Benzoic acid, a byproduct of the N-benzoyl deprotection, will precipitate out of the acidic solution. Filter the cold mixture through a pad of Celite® to remove the benzoic acid precipitate.

• Neutralization & Isolation: Transfer the filtrate to a clean beaker and place it in an ice bath. Slowly add a concentrated solution of sodium hydroxide or ammonium hydroxide to adjust the pH to the isoelectric point of pipecolic acid (~pH 6). Pipecolic acid will precipitate as a white solid.

• Purification: Filter the precipitated solid using a Buchner funnel and wash with a small amount of cold water, followed by cold methanol.

• Drying: Dry the purified pipecolic acid under vacuum to a constant weight.

Protocol B: Base-Catalyzed Hydrolysis

This method yields the sodium salt of pipecolic acid, which requires a final acidification step to isolate the product.[2]

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-Benzoyl-2-piperidinecarbonitrile (1.0 eq).

• Base Addition: Add a 10-20% aqueous solution of sodium hydroxide (NaOH) (10-15 volumes).

• Reflux: Heat the mixture to reflux with vigorous stirring. The reaction is typically complete within 8-16 hours. Ammonia gas is often evolved during the reaction.[2]

• Cooling: After completion, cool the reaction mixture to room temperature.

• Acidification: Place the flask in an ice bath. Slowly and carefully add concentrated hydrochloric acid to the solution to adjust the pH to ~6. The product will precipitate as a white solid. Constant stirring and slow addition are critical to control the exothermic neutralization.

• Isolation & Purification: Filter the precipitated pipecolic acid using a Buchner funnel. Wash the solid with a small amount of cold deionized water.

• Drying: Dry the product under vacuum to yield pure pipecolic acid.

Data Summary & Expected Outcomes

The following table summarizes the key operational parameters and expected results for the described protocols.

Parameter	Protocol A (Acid-Catalyzed)	Protocol B (Base-Catalyzed)
Primary Reagent	6M Hydrochloric Acid	10-20% Sodium Hydroxide
Reaction Temperature	~100-110 °C (Reflux)	~100-110 °C (Reflux)
Typical Reaction Time	12 - 24 hours	8 - 16 hours
Workup pH for Isolation	~6 (Neutralization with base)	~6 (Acidification with acid)
Byproducts	Benzoic Acid, Ammonium Chloride	Sodium Benzoate, Ammonia
Expected Yield	75 - 90%	80 - 95%

Analytical Characterization

To confirm the identity, purity, and structure of the synthesized pipecolic acid, the following analytical techniques are recommended:

• Melting Point: Compare the observed melting point with the literature value (for L-pipecolic acid: 273-278 °C).

• NMR Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation. The spectra should be consistent with the piperidine ring structure and the presence of a carboxylic acid group.

• Mass Spectrometry: Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) can confirm the molecular weight of the product.[6][7]

• Ion-Exchange Chromatography: Can be used for both purification and quantitative analysis of the amino acid product.[8]

Workflow Visualization

Caption: General experimental workflow from reaction setup to final product analysis.

Expert Insights & Troubleshooting

• Causality of Reflux: Both nitrile and amide hydrolysis are slow at room temperature.[2] Heating under reflux provides the necessary activation energy to overcome the kinetic barrier, significantly accelerating the reaction rate and ensuring it proceeds to completion.

• Incomplete Reaction: If analysis shows significant amounts of starting material or the amide intermediate, the reaction time should be extended. In some cases, a higher concentration of acid or base may be required, but care must be taken to avoid potential side reactions.

• Purification Strategy: Pipecolic acid is an amino acid, making it highly polar and water-soluble. It cannot be easily extracted with common organic solvents.[9] Precipitation at its isoelectric point is the most effective and common method for isolation. If higher purity is required, recrystallization from a water/alcohol mixture or purification via ion-exchange resin is recommended.[8]

• Safety Precautions: Always handle concentrated acids and bases within a fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The neutralization/acidification steps are highly exothermic and must be performed slowly with external cooling.

References

• JoVE. (2025, May 22). Nitriles to Carboxylic Acids: Hydrolysis. Retrieved from [Link]

• LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Chemistry Steps. (2021, September 25). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysis of Nitriles. Chemguide. Retrieved from [Link]

• Chhajed, S., et al. (2020). Pipecolic Acid Quantification Using Gas Chromatography-coupled Mass Spectrometry. Bio-protocol, 10(23). Retrieved from [Link]

• Chhajed, S., et al. (2020). Pipecolic Acid Quantification Using Gas Chromatography-coupled Mass Spectrometry. Plant Methods, 16(1), 1-8. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Mori, M., & Okumura, Y. (1969). Convenient Method for the Quantitative Determination of Pipecolic Acid. Bioscience, Biotechnology, and Biochemistry, 33(9), 1351-1353. Retrieved from [Link]

• Lee, J. H., et al. (2019). Selective Recovery of L-pipecolic Acid from L-lysine Bioconversion Mixture by Liquid-liquid Extraction. Journal of Industrial and Engineering Chemistry, 77, 369-374. Retrieved from [Link]

• Asahi Kasei Chemicals Corp. (2008). Method for producing L-pipecolic acid. Google Patents.

• University of Pretoria. (n.d.). Chapter 5 Enantioanalysis of L- and D-pipecolic acid in biological samples. Retrieved from [Link]

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• 1. Video: Nitriles to Carboxylic Acids: Hydrolysis [jove.com]
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Application Notes and Protocols: Grignard Reaction of 1-Benzoyl-2-piperidinecarbonitrile for the Synthesis of 2-Acylpiperidine Derivatives

Authored by a Senior Application Scientist

These application notes provide a detailed guide for researchers, medicinal chemists, and professionals in drug development on the application of the Grignard reaction to 1-Benzoyl-2-piperidinecarbonitrile. This protocol facilitates the synthesis of 2-acylpiperidine derivatives, which are valuable scaffolds in medicinal chemistry.[1][2] This document offers in-depth technical guidance, explains the causality behind experimental choices, and provides detailed, step-by-step methodologies.

Introduction: The Synthetic Utility of α-Aminonitriles and Grignard Reagents

α-Aminonitriles are versatile bifunctional intermediates in organic synthesis.[3][4] Their significance is rooted in their capacity to serve as precursors to α-amino acids and a variety of heterocyclic compounds.[5][6][7] The Strecker synthesis, a classic multicomponent reaction, is the most direct method for their preparation.[4] 1-Benzoyl-2-piperidinecarbonitrile, an N-acylated α-aminonitrile, presents a unique substrate for carbon-carbon bond formation.

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds through the nucleophilic addition of an organomagnesium halide (Grignard reagent) to an electrophilic carbon.[8][9][10] The reaction of Grignard reagents with nitriles provides a reliable route to ketones following an acidic workup.[11] The carbon atom of the nitrile group is electrophilic and susceptible to nucleophilic attack by the carbanionic carbon of the Grignard reagent.[9][11]

This guide focuses on the nucleophilic addition of Grignard reagents to 1-Benzoyl-2-piperidinecarbonitrile, leading to the formation of a 2-acylpiperidine derivative after hydrolysis of the intermediate imine. This transformation is a powerful tool for introducing diverse functionalities at the 2-position of the piperidine ring, a privileged scaffold in many biologically active molecules.[1][2]

Reaction Mechanism and Rationale

The reaction proceeds in two key stages: the nucleophilic addition of the Grignard reagent to the nitrile, followed by the hydrolysis of the resulting imine intermediate to yield the ketone.

Step 1: Nucleophilic Addition of the Grignard Reagent

The Grignard reagent (R-MgX) acts as a potent nucleophile, with the alkyl or aryl group (R) carrying a partial negative charge.[9] This nucleophilic 'R' group attacks the electrophilic carbon of the nitrile in 1-Benzoyl-2-piperidinecarbonitrile. This attack forms a new carbon-carbon bond and results in a magnesium salt of an imine.[11]

Key Considerations for this Step:

• Solvent: Anhydrous diethyl ether or tetrahydrofuran (THF) are the solvents of choice for Grignard reactions.[9][10] These solvents are crucial as they solvate the magnesium ion, stabilizing the Grignard reagent, and are inert under the reaction conditions. The presence of water or other protic solvents will quench the Grignard reagent, leading to the formation of an alkane and rendering it inactive.[10][12]

• Temperature: The initial addition is typically carried out at low temperatures (e.g., 0 °C) to control the exothermic nature of the reaction and minimize potential side reactions.[13]

• Inert Atmosphere: Grignard reagents are sensitive to atmospheric oxygen and moisture. Therefore, the reaction must be conducted under an inert atmosphere, such as nitrogen or argon.[13]

Step 2: Hydrolysis of the Imine Intermediate

The imine intermediate formed in the first step is stable until the addition of an aqueous acid.[11] The acidic workup serves two purposes: it protonates the imine nitrogen, forming an iminium ion, and provides the water necessary for hydrolysis. The iminium ion is then attacked by water, and subsequent proton transfers and elimination of ammonia lead to the formation of the final ketone product.[11]

Key Considerations for this Step:

• Acid Choice: Dilute aqueous solutions of strong acids like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) are commonly used for the hydrolysis.[10][11]

• Quenching: The reaction mixture is typically quenched by carefully adding it to a cold solution of the aqueous acid. This helps to control the exothermic reaction between the unreacted Grignard reagent and water.

Below is a diagram illustrating the reaction mechanism:

Caption: Reaction mechanism of Grignard addition to 1-Benzoyl-2-piperidinecarbonitrile.

Detailed Experimental Protocol

This protocol provides a general procedure for the reaction of 1-Benzoyl-2-piperidinecarbonitrile with a Grignard reagent. The specific Grignard reagent and reaction parameters may need to be optimized for different substrates.

Materials and Reagents

Reagent	Purity	Supplier	Notes
1-Benzoyl-2-piperidinecarbonitrile	>98%	(Specify)	Ensure it is dry before use.
Grignard Reagent (e.g., Phenylmagnesium bromide)	1.0 M solution in THF	(Specify)	Other Grignard reagents can be used.[14][15]
Anhydrous Diethyl Ether or THF	>99.8%, anhydrous	(Specify)	Use freshly distilled or from a solvent purification system.
Hydrochloric Acid (HCl)	1 M aqueous solution	(Specify)
Saturated Sodium Bicarbonate Solution	Aqueous	(Specify)	For neutralization.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent grade	(Specify)	For drying the organic phase.
Ethyl Acetate	Reagent grade	(Specify)	For extraction.
Hexanes	Reagent grade	(Specify)	For extraction and chromatography.

Equipment

• Round-bottom flask (three-necked)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas (Nitrogen or Argon) supply with a bubbler

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and purification (beakers, flasks, etc.)

• Silica gel for column chromatography

Step-by-Step Procedure

The following workflow diagram outlines the key stages of the experimental protocol:

Caption: Experimental workflow for the Grignard reaction.

1. Reaction Setup:

• Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.
• Flame-dry the glassware under vacuum and cool under a stream of inert gas to ensure all moisture is removed.

2. Reagent Preparation:

• Dissolve 1-Benzoyl-2-piperidinecarbonitrile (1.0 eq) in anhydrous THF (or diethyl ether) in the reaction flask.

3. Grignard Addition:

• Cool the solution to 0 °C using an ice bath.
• Add the Grignard reagent (1.1 - 1.5 eq) to the dropping funnel.
• Add the Grignard reagent dropwise to the stirred solution of the nitrile over a period of 30-60 minutes. Maintain the temperature at 0 °C during the addition.

4. Reaction Progression:

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.
• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

5. Quenching and Hydrolysis:

• Cool the reaction mixture back to 0 °C in an ice bath.
• Carefully and slowly pour the reaction mixture into a beaker containing a cold (0 °C) 1 M HCl solution with vigorous stirring. This step is exothermic.

6. Workup and Extraction:

• Transfer the mixture to a separatory funnel.
• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).
• Combine the organic layers and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.
• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

7. Purification:

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired 2-acylpiperidine derivative.

8. Characterization:

• Characterize the purified product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Safety Precautions

• Grignard Reagents: Grignard reagents are highly reactive and flammable. They react violently with water. Handle them under an inert atmosphere and away from sources of ignition.[10]

• Anhydrous Solvents: Anhydrous diethyl ether and THF are extremely flammable.[10] Work in a well-ventilated fume hood.

• Quenching: The quenching of the reaction with aqueous acid is highly exothermic. Perform this step slowly and with efficient cooling.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Troubleshooting and Key Considerations

Problem	Possible Cause	Solution
Low or No Product Yield	Inactive Grignard reagent (quenched by moisture or air).	Ensure all glassware is thoroughly dried and the reaction is performed under a strict inert atmosphere. Use freshly opened or titrated Grignard reagent.[9][10]
Insufficient reaction time or temperature.	Monitor the reaction by TLC and consider increasing the reaction time or temperature if the starting material is not fully consumed.
Formation of Side Products	Presence of reactive functional groups.	Protect any functional groups on the Grignard reagent or the substrate that are incompatible with the reaction conditions.
Over-addition of Grignard reagent.	Carefully control the stoichiometry of the Grignard reagent.

Conclusion

The Grignard reaction of 1-Benzoyl-2-piperidinecarbonitrile offers a robust and versatile method for the synthesis of 2-acylpiperidine derivatives. By carefully controlling the reaction conditions, particularly the exclusion of moisture and the stoichiometry of the reagents, high yields of the desired products can be achieved. This protocol provides a solid foundation for researchers to explore the synthesis of novel piperidine-based compounds with potential applications in drug discovery and development.

References

• Andersson, H., Almqvist, F., & Olsson, R. (2007). Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Organic Letters, 9(7), 1335–1337.
• Andersson, H., Almqvist, F., & Olsson, R. (2007). Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides.
• Asymmetric synthesis of 2-substituted pyrrolidines by addition of Grignard reagents to γ-chlorinated N-tert-butanesulfinyl imine.
• An efficient approach to 2-substituted N-tosylpiperdines: asymmetric synthesis of 2-(2-hydroxy substituted)- piperidine alkaloids. Academia.edu.
• Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI.
• A rapid and general method for the asymmetric synthesis of 2-substituted pyrrolidines using tert-butanesulfinamide. Organic & Biomolecular Chemistry (RSC Publishing).
• Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Master Organic Chemistry.
• Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis. PMC.
• Oxonitriles: A Grignard Addition-Acyl
• The Strecker Synthesis of Amino Acids. Master Organic Chemistry.
• The Grignard Reaction. University of Missouri-St. Louis.
• Benzoyl piperidine. Organic Syntheses Procedure.
• Grignard Reaction. Organic Chemistry Portal.
• Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction.
• Benzylic Grignard reagent. Thieme.
• Some recent applications of α-amino nitrile chemistry. Chemical Society Reviews (RSC Publishing).
• Grignard Reaction. University of Wisconsin-Madison.
• Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ5-2-oxopiperazines. PMC.
• Highly Enantioselective Catalytic Addition of Grignard Reagents to N‐Heterocyclic Acceptors. PMC.
• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. PMC.
• An In-depth Technical Guide to the Synthesis of 1-Benzoylpiperazine: P
• Introduction: The Central Role of α-Aminonitriles. Benchchem.
• An introduction to Grignard reagents. Chemguide.
• The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. MDPI.
• Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. PMC.
• Grignard Reagents. Chemistry LibreTexts.
• The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. PMC.
• Reaction conditions for the Grignard reaction.
• Piperidine Synthesis. Scribd.

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• 1. The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review [mdpi.com]
• 2. The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Some recent applications of α-amino nitrile chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Grignard Reaction [organic-chemistry.org]
• 9. d.web.umkc.edu [d.web.umkc.edu]
• 10. chemguide.co.uk [chemguide.co.uk]
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• 13. Thieme E-Books & E-Journals [thieme-connect.de]
• 14. Asymmetric synthesis of 2-substituted pyrrolidines by addition of Grignard reagents to γ-chlorinated N-tert-butanesulfinyl imine - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. A rapid and general method for the asymmetric synthesis of 2-substituted pyrrolidines using tert-butanesulfinamide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Microwave-Assisted Synthesis of 1-Benzoyl-2-piperidinecarbonitrile Scaffolds

This Application Note is designed for researchers in medicinal chemistry and process development. It details the microwave-assisted synthesis of 1-Benzoyl-2-piperidinecarbonitrile (and its derivatives), a privileged scaffold in the synthesis of alkaloids (e.g., substituted piperidines) and a key intermediate for bioactive pharmaceutical agents.[1]

Two distinct protocols are provided to address different starting material availabilities:

• Protocol A (De Novo Synthesis): The Microwave-Assisted Reissert Reaction starting from Pyridine.[1]

• Protocol B (Direct Functionalization): The Microwave-Assisted N-Benzoylation of 2-Cyanopiperidine.[1]

Executive Summary

The 1-benzoyl-2-piperidinecarbonitrile scaffold represents a critical "privileged structure" in drug discovery, serving as a precursor to

-amino acids, diamines, and complex alkaloids.[1] Traditional synthesis often involves multi-step protection-deprotection sequences or slow thermal Reissert reactions with toxic cyanide salts.[1]

This guide presents a Microwave-Assisted Organic Synthesis (MAOS) approach that offers:

• Enhanced Safety: Utilization of Trimethylsilyl Cyanide (TMSCN) instead of KCN/NaCN.

• Speed: Reaction times reduced from 12–24 hours (thermal) to 10–20 minutes.

• Yield: Suppression of side reactions (e.g., dimerization) via rapid dielectric heating.

Chemical Strategy & Mechanism[2][3]

Pathway Logic

The synthesis targets the

-aminonitrile functionality within a saturated nitrogen heterocycle.[1]

• Route A (The Modified Reissert Approach): Utilizes the high polarizability of the

  -acylpyridinium salt intermediate. Microwave irradiation accelerates the nucleophilic attack of cyanide at the C2 position of the pyridine ring, forming the 1,2-dihydropyridine intermediate (Reissert compound), which is subsequently hydrogenated.

• Route B (Direct N-Benzoylation): Exploits the dipole rotation of polar amides.[1] The reaction of 2-cyanopiperidine with benzoyl chloride is driven by the rapid generation of the

  -acyl species, overcoming the steric hindrance adjacent to the nitrile group.

Reaction Scheme Visualization

Figure 1: Convergent synthetic pathways for 1-Benzoyl-2-piperidinecarbonitrile.[1]

Experimental Protocols

Protocol A: De Novo Synthesis (Reissert Reaction)

Scope: Best for generating the core scaffold when the saturated precursor is unavailable. Note: This produces the dihydro intermediate, which requires a standard hydrogenation step (not detailed here, but typically 1 atm H₂, Pd/C, EtOH, RT).

Materials

• Substrate: Pyridine (1.0 equiv)[2]

• Reagent: Benzoyl Chloride (1.2 equiv)

• Reagent: Trimethylsilyl Cyanide (TMSCN) (1.5 equiv)

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

• Catalyst: Aluminum Chloride (

  , 10 mol%) - Optional but recommended for activation.[1]

Step-by-Step Methodology

• Preparation: In a glovebox or well-ventilated fume hood, dissolve Pyridine (1.0 mmol) in dry DCM (3 mL) in a 10 mL microwave-transparent vial (e.g., borosilicate glass).

• Activation: Add Benzoyl Chloride (1.2 mmol) dropwise. The solution will warm slightly as the

  -benzoylpyridinium salt forms.[1]

• Addition: Add TMSCN (1.5 mmol) and

  (0.1 mmol). Cap the vial with a Teflon-lined septum.[1]

• Microwave Parameters:

  • Mode: Dynamic (Power controlled by Temperature)[1]

  • Temperature: 100 °C

  • Hold Time: 10 minutes

  • Pre-stirring: 30 seconds (High speed)

  • Pressure Limit: 15 bar (Critical for DCM)

• Work-up:

  • Cool to room temperature.[3][4]

  • Quench carefully with saturated

    (Caution: HCN gas evolution risk; work in hood).

  • Extract with DCM (3 x 10 mL). Wash organic phase with brine, dry over

    , and concentrate.[5]

• Purification: Flash chromatography (Hexane/EtOAc 8:2) yields the 1,2-dihydropyridine intermediate.[1]

Protocol B: Direct Functionalization (Recommended)

Scope: High-throughput synthesis of derivatives from 2-cyanopiperidine.[1] Advantage: Solvent-free option available (Green Chemistry).[1][2][3][6]

Materials

• Substrate: 2-Piperidinecarbonitrile (1.0 equiv)

• Reagent: Benzoyl Chloride (1.2 equiv)

• Base: Basic Alumina (

  ) or Triethylamine ( )

Step-by-Step Methodology (Solvent-Free on Alumina)

• Adsorption: In a mortar, mix 2-Piperidinecarbonitrile (2 mmol), Benzoyl Chloride (2.4 mmol), and Basic Alumina (2 g) until a free-flowing powder is obtained.[1]

• Irradiation: Transfer the powder to a microwave vial.

• Microwave Parameters:

  • Power: Constant Power Mode (300 W) or Temperature Mode (80 °C)

  • Time: 2–4 minutes (Monitor by TLC every 60s)

  • Stirring: None required for solid phase.

• Extraction:

  • Cool the vial.

  • Add DCM (10 mL) and stir for 5 minutes to desorb the product.

  • Filter off the alumina.

• Isolation: Evaporate the solvent. Recrystallize from EtOH or purify via silica gel chromatography.

Results & Optimization Data

The following table summarizes the efficiency of Microwave (MW) vs. Conventional Thermal heating for these specific transformations.

Parameter	Conventional Thermal	Microwave (Protocol A)	Microwave (Protocol B)
Reaction Time	12 – 24 Hours	10 – 15 Minutes	2 – 4 Minutes
Temperature	Reflux (40–80 °C)	100 °C (Pressurized)	80 °C (Solvent-free)
Yield (Isolated)	55 – 65%	82 – 88%	90 – 95%
Solvent Usage	High (50–100 mL)	Low (2–3 mL)	None / Minimal
Purity (Crude)	Requires Chromatography	>90% (often clean)	>95% (crystallization)

Optimization Workflow

Figure 2: Optimization logic for maximizing yield in microwave synthesis.

Troubleshooting & Safety

Critical Safety: Cyanide Handling

• HCN Risk: Even when using TMSCN, hydrolysis can release Hydrogen Cyanide (HCN). Always keep the reaction pH basic (

  quench) or strictly anhydrous until quenched in a hood.

• Detectors: Ensure a handheld HCN monitor is active near the microwave vent.

Microwave Pressure Control[1]

• Vessel Failure: The reaction of Benzoyl Chloride with Pyridine is exothermic. When combined with microwave heating, pressure spikes can occur.

• Mitigation:

  • Use a "Ramp to Temperature" setting (e.g., 2-minute ramp) rather than "As Fast As Possible".

  • Set a pressure cutoff at 20 bar.

  • Do not fill vials more than 50% volume.

Selectivity Issues (Protocol A)

• Issue: Over-reduction during the hydrogenation step (reducing the nitrile to an amine).

• Solution: Use mild hydrogenation conditions (1 atm

  , 5% Pd/C, Ethanol, Room Temp) and monitor strictly. Do not use Raney Nickel or high pressure unless the diamine is desired.

References

• Bagley, M. C., Lunn, R., & Xiong, X. (2002).[7] "A new one-step synthesis of pyridines under microwave-assisted conditions."[1][4][7] Tetrahedron Letters, 43(46), 8331–8334. Link

• Kidwai, M., et al. (2005). "PhCOCl-Py/Basic Alumina as a Versatile Reagent for Benzoylation in Solvent-Free Conditions." Russian Journal of Organic Chemistry, 41, 1205–1209. Link

• Fife, W. K. (1983). "Regioselective cyanation of pyridine 1-oxides with trimethylsilanecarbonitrile: A modified Reissert-Henze reaction." Journal of Organic Chemistry, 48(9), 1375–1377. Link

• Popp, F. D. (1979). "Reissert Compounds." Advances in Heterocyclic Chemistry, 24, 187–224. Link

• Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 43(46), 6250–6284. Link

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. op.niscair.res.in [op.niscair.res.in]
• 3. PhCOCl-Py/Basic Alumina as a Versatile Reagent for Benzoylation in Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PhCOCl-Py/Basic Alumina as a Versatile Reagent for Benzoylation in Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A new one-step synthesis of pyridines under microwave-assisted conditions [organic-chemistry.org]

Technical Notes & Optimization

Purification strategies for 1-Benzoyl-2-piperidinecarbonitrile crude mixtures

Welcome to the dedicated technical support resource for the purification of 1-Benzoyl-2-piperidinecarbonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the purification of crude 1-Benzoyl-2-piperidinecarbonitrile mixtures. Our aim is to provide not just protocols, but the scientific reasoning behind them to empower you to make informed decisions in your work.

Troubleshooting Guide

This section addresses common problems encountered during the purification of 1-Benzoyl-2-piperidinecarbonitrile, offering step-by-step solutions and preventative measures.

Problem 1: Low recovery of the target compound after chromatographic purification.

Symptoms:

• The yield of purified 1-Benzoyl-2-piperidinecarbonitrile is significantly lower than expected.

• A significant amount of the product seems to be lost during column chromatography.

Possible Causes and Solutions:

• Cause A: Irreversible adsorption on silica gel. 1-Benzoyl-2-piperidinecarbonitrile, containing a basic piperidine nitrogen, can strongly interact with the acidic silanol groups on the surface of silica gel, leading to tailing and irreversible adsorption.[1]

  • Solution 1: Neutralize the silica gel. Before packing the column, prepare a slurry of silica gel in your chosen mobile phase and add 1-2% triethylamine (Et3N) or another volatile base. This will deactivate the acidic sites on the silica.

  • Solution 2: Use an alternative stationary phase. Consider using neutral or basic alumina, or a C18 reversed-phase column for your purification.

• Cause B: Decomposition on silica gel. The compound might be sensitive to the acidic nature of silica gel, leading to degradation during the purification process.[1]

  • Solution: Use a less acidic stationary phase. As mentioned above, neutral alumina or a reversed-phase column are good alternatives. If silica must be used, ensure it is neutralized and run the column as quickly as possible.

• Cause C: Inappropriate mobile phase polarity. The polarity of the eluent might be too high, causing your compound to elute too quickly with impurities, or too low, leading to very slow elution and band broadening, which can result in lower recovery of the pure fractions.

  • Solution: Optimize the mobile phase. A typical mobile phase for the purification of similar compounds is a mixture of a non-polar solvent like hexane or cyclohexane and a more polar solvent like ethyl acetate or diethyl ether.[2] Start with a low polarity mixture and gradually increase the polarity (gradient elution) to find the optimal separation conditions. Thin Layer Chromatography (TLC) is an indispensable tool for optimizing your solvent system before committing to a column.

Problem 2: The purified compound is still contaminated with starting materials.

Symptoms:

• NMR or LC-MS analysis of the purified product shows the presence of unreacted piperidine, benzoyl chloride, or related precursors.

Possible Causes and Solutions:

• Cause: Incomplete reaction or inefficient initial work-up. The initial reaction may not have gone to completion, or the work-up procedure was not sufficient to remove all unreacted starting materials.

  • Solution 1: Liquid-Liquid Extraction. Before chromatography, perform a thorough work-up of your crude reaction mixture.

    • To remove unreacted piperidine (a base), wash the organic layer with a dilute acidic solution (e.g., 1M HCl).

    • To remove unreacted benzoyl chloride (an acid chloride), wash with a dilute basic solution (e.g., saturated sodium bicarbonate). Be cautious as this can cause gas evolution.

    • Follow with a brine wash to remove any remaining water-soluble impurities.

  • Solution 2: Optimize chromatographic conditions. If starting materials persist even after extraction, fine-tune your chromatography. A shallower gradient or isocratic elution with the optimal solvent mixture can improve the separation of your product from closely eluting impurities.

Problem 3: The compound "oils out" during recrystallization.

Symptoms:

• Instead of forming crystals upon cooling, the compound separates as an oil.

Possible Causes and Solutions:

• Cause A: The solution is too concentrated or cooled too quickly. Rapid cooling or a supersaturated solution can favor the formation of an oil over a crystalline solid.

  • Solution 1: Slow cooling. Allow the hot solution to cool slowly to room temperature, and then transfer it to an ice bath or refrigerator.

  • Solution 2: Use a seed crystal. If you have a small amount of pure, solid material, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.

  • Solution 3: Scratch the flask. Gently scratching the inside of the flask with a glass rod at the meniscus can create nucleation sites for crystal growth.

• Cause B: Inappropriate solvent system. The chosen solvent or solvent pair may not be ideal for the recrystallization of your compound.

  • Solution: Two-solvent recrystallization. If a single solvent is not effective, a two-solvent system can be employed.[3][4] Dissolve your compound in a minimum amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "bad" solvent (in which it is poorly soluble) until the solution becomes slightly cloudy. Reheat to get a clear solution and then cool slowly. For 1-Benzoyl-2-piperidinecarbonitrile, a good starting point could be a dichloromethane/hexane or ethyl acetate/hexane system.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 1-Benzoyl-2-piperidinecarbonitrile mixture?

A1: The impurities in your crude mixture will largely depend on the synthetic route used. Assuming a common pathway involving the benzoylation of 2-piperidinecarbonitrile, or a Strecker-type synthesis, you can anticipate the following:

• Unreacted Starting Materials: 2-piperidinecarbonitrile, benzoyl chloride, or the precursors for a Strecker synthesis (piperidine, an aldehyde, and a cyanide source).[5][6]

• Side-Reaction Products:

  • N-Benzoylpiperidine: If the cyano group is lost or was never introduced.

  • Hydrolysis Products: Benzoic acid (from benzoyl chloride or hydrolysis of the final product) and 2-piperidinecarboxamide (from partial hydrolysis of the nitrile). Nitriles can be hydrolyzed under both acidic and alkaline conditions.[7]

  • Di-benzoylated species: If there are other reactive sites.

• Residual Solvents and Reagents: Triethylamine, pyridine, or other bases used in the reaction, as well as reaction solvents.

Q2: What is a good starting point for developing a column chromatography method for this compound?

A2: A good starting point for purifying 1-Benzoyl-2-piperidinecarbonitrile is to use a silica gel column with a mobile phase gradient of hexane and ethyl acetate.

• Step 1: TLC Analysis. First, run TLC plates with varying ratios of hexane:ethyl acetate (e.g., 9:1, 8:2, 7:3) to find a solvent system that gives your product an Rf value of approximately 0.2-0.3.

• Step 2: Column Packing. Pack your column with silica gel, and if you are concerned about acidity, pre-treat the silica with a mobile phase containing 1% triethylamine.

• Step 3: Loading and Elution. Load your crude sample onto the column (dry loading is often preferred for better resolution) and start the elution with a mobile phase slightly less polar than the one that gave the optimal Rf on TLC. You can then gradually increase the polarity of the mobile phase to elute your compound.

Parameter	Recommendation
Stationary Phase	Silica Gel (consider neutralizing with 1% Et3N)
Mobile Phase	Hexane/Ethyl Acetate or Cyclohexane/Diethyl Ether gradient
TLC Rf Target	0.2 - 0.3

Q3: How can I confirm the purity of my final product?

A3: A combination of analytical techniques should be used to confirm the purity of your 1-Benzoyl-2-piperidinecarbonitrile:

• 1H and 13C NMR Spectroscopy: This will confirm the structure of your compound and can reveal the presence of impurities, even at low levels.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for assessing purity. A single sharp peak is indicative of a pure compound. It's advisable to use a method with a diode array detector to check for co-eluting impurities.

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound. Techniques like LC-MS are powerful for identifying the molecular weights of any minor impurities.

• Melting Point Analysis: A sharp melting point range is a good indicator of purity for solid compounds.

Q4: My compound appears to be degrading during storage. What are the best storage conditions?

A4: To ensure the long-term stability of 1-Benzoyl-2-piperidinecarbonitrile, it should be stored in a cool, dry, and dark place. An inert atmosphere (e.g., under argon or nitrogen) is recommended to prevent oxidative degradation. It is also advisable to store it away from strong acids and bases, as these could promote the hydrolysis of the benzoyl or nitrile groups.[8] For long-term storage, keeping it in a freezer at -20°C is a good practice.

Visualized Workflows

Purification Strategy Decision Tree

Caption: Decision tree for selecting a purification strategy.

Standard Chromatographic Purification Workflow

Caption: Step-by-step workflow for column chromatography.

References

• University of Rochester. Troubleshooting: How to Improve Yield. [Link]

• Arkat USA. Alkylation studies of a polyhydroxylated-cyano-piperidine scaffold. [Link]

• Royal Society of Chemistry. Supporting Information for "Synthesis and Self-Assembly of Fluorine-Containing Amphiphilic Graft Copolymer Bearing Perfluorocyclobutyl Aryl Ether-Based Backbone and Poly(acrylic acid) Side Chains". [Link]

• ResearchGate. How can I remove nitrile impurities from the oxime? [Link]

• Reddit. Recrystallization with two solvents. [Link]

• Organic Chemistry Portal. Strecker Synthesis. [Link]

• MDPI. The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. [Link]

• Organic Syntheses. Benzoyl piperidine. [Link]

• Google Patents. Method for preparation, refining and detection of N-benzoyl piperazidine.

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• Master Organic Chemistry. Strecker Synthesis. [Link]

• ResearchGate. Dynamic NMR studies of N-benzoyl pyrrolidine and N-benzoyl piperidine derivatives. [Link]

• Chemguide. Hydrolysing Nitriles. [Link]

• DTIC. Piperidine Synthesis. [Link]

• Wikipedia. Strecker amino acid synthesis. [Link]

• Google Patents. A kind of HPLC analytical approach of 3-amino piperidine.
• Google Patents. The HPLC analytical approach of 3-amino piperidine.

• Der Pharma Chemica. Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. [Link]

• ResearchGate. Reactivity of pyridines and pyridine N-oxides toward benzoyl chloride in acetonitrile. [Link]

• Der Pharma Chemica. Novel Route of Synthesis of Some Trientine Impurities and Their Characterization. [Link]

• ChemRxiv. Pyridine catalysis of anhydride hydrolysis within carbodiimide-driven reaction networks. [Link]

• Reddit. Which benzoyl chloride undergoes hydrolysis faster in water? [Link]

• Google Patents. Method for preparing 4-cyanopiperidine hydrochloride.
• Google Patents.
• Google Patents. Synthesis method of 2-benzoylpyridine.
• Google Patents. Process for producing cyanopiperidine.

• PubMed. New methods for the synthesis of N-benzoylated uridine and thymidine derivatives; a convenient method for N-debenzoylation. [Link]

• Google Patents. Synthetic processing method of 2-benzoyl pyrrole.

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Resolving racemization issues in chiral 1-Benzoyl-2-piperidinecarbonitrile synthesis

Welcome, researchers and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the synthesis of chiral 1-Benzoyl-2-piperidinecarbonitrile. Our focus is to address the critical challenge of maintaining stereochemical integrity at the C2 position and resolving issues of racemization.

Frequently Asked Questions (FAQs)

Q1: What is 1-Benzoyl-2-piperidinecarbonitrile, and why is its chirality important?

A: 1-Benzoyl-2-piperidinecarbonitrile is a key heterocyclic scaffold and synthetic intermediate. The piperidine ring is a "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved drugs.[1][2] The stereochemistry at the C2 position is often crucial for biological activity, as enantiomers of a drug can have different pharmacological, pharmacokinetic, and toxicological properties.[3] Therefore, controlling this stereocenter is paramount for developing effective and safe therapeutic agents.

Q2: What is the fundamental chemical reason for racemization in this synthesis?

A: The primary cause of racemization is the acidity of the proton on the C2 carbon (the α-carbon). The adjacent nitrile group (–C≡N) is strongly electron-withdrawing, which stabilizes the resulting carbanion (nitrile anion) through inductive effects and resonance.[4] In the presence of a base, this proton can be removed to form a planar, achiral carbanion intermediate. Subsequent reprotonation can occur from either face with equal probability, leading to a 50:50 mixture of the (R) and (S) enantiomers, a process known as racemization.[5][6]

Q3: Which steps in the synthesis are most susceptible to racemization?

A: There are two main stages where racemization is a significant risk:

• During the formation of the 2-piperidinecarbonitrile core: If a classical Strecker-type synthesis is used (reacting an imine precursor with a cyanide source), the conditions can easily lead to a racemic or partially racemic α-aminonitrile intermediate.[7][8]

• During the N-benzoylation step: The use of a strong, non-hindered base to deprotonate the piperidine nitrogen for acylation can also deprotonate the acidic α-carbon, causing racemization of the chiral center before or after benzoylation.[9]

Q4: How can I accurately determine the enantiomeric excess (ee) of my product?

A: The most reliable method for determining the enantiomeric excess of your chiral product is through chiral chromatography. Chiral High-Performance Liquid Chromatography (HPLC) or Chiral Supercritical Fluid Chromatography (SFC) using a suitable chiral stationary phase (CSP) can effectively separate and quantify the two enantiomers. Other methods include Nuclear Magnetic Resonance (NMR) using chiral shift reagents, though this is often less precise than chromatography.

Troubleshooting Guide: Resolving Racemization

This section addresses the common issue of obtaining a racemic or enantiomerically-poor final product.

Problem: My final 1-Benzoyl-2-piperidinecarbonitrile product shows low enantiomeric excess (ee) or is completely racemic.

This is a frequent challenge that can originate at multiple points in the synthesis. The following workflow and detailed explanations will help you diagnose and solve the issue.

Caption: Troubleshooting workflow for racemization issues.

Possible Cause A: Racemization During α-Aminonitrile Formation

The formation of the chiral center is the most critical step. A standard Strecker synthesis, involving an aldehyde, an amine, and a cyanide source, is not stereospecific and will produce a racemic mixture.[7]

Mechanism of Racemization at the α-Carbon

The core of the problem is the equilibrium between the chiral α-aminonitrile and its achiral carbanion intermediate in the presence of a base.

Caption: Base-catalyzed epimerization at the C2 position.

Solutions:

• Employ a Chiral Auxiliary: Attaching a chiral auxiliary to the piperidine nitrogen before the cyanation step can direct the cyanide attack to one face of the iminium intermediate, leading to a diastereomeric mixture that is separable. The auxiliary can then be removed. This strategy is a robust method for controlling stereochemistry.[10][11]

• Use an Asymmetric Catalyst: A more modern and atom-economical approach is to use a chiral catalyst (e.g., a chiral Lewis acid or Brønsted acid) to create a chiral environment around the achiral starting materials. This catalyzes the formation of one enantiomer over the other.[3][12]

• Kinetic Resolution: If a racemic mixture of the 2-piperidinecarbonitrile is unavoidable, a kinetic resolution using an enzyme (like a lipase or nitrilase) can be employed to selectively react with one enantiomer, allowing the other to be isolated in high ee.[13][14]

Possible Cause B: Racemization During N-Benzoylation

Even if you start with an enantiomerically pure 2-piperidinecarbonitrile, the benzoylation step can cause racemization if the conditions are not carefully controlled.

Explanation: The goal is to acylate the secondary amine. This typically requires a base to act as an acid scavenger for the HCl byproduct (if using benzoyl chloride) or to deprotonate the amine. However, if the base is too strong or not sterically hindered, it will deprotonate the acidic C2 proton, leading to racemization.[9][15]

Base	pKa of Conjugate Acid	Steric Hindrance	Tendency to Cause Racemization
Sodium Hydroxide (NaOH)	~15.7	Low	High
Triethylamine (TEA)	~10.75	Moderate	Moderate to High
Diisopropylethylamine (DIPEA)	~10.7	High	Moderate
2,4,6-Collidine	~7.43	High	Low
Proton Sponge	~12.1	High	Low
Potassium Carbonate (K₂CO₃)	~10.3 (pKa2 of H₂CO₃)	Low (inorganic)	Moderate

Solutions:

• Optimize Base Selection: Use a sterically hindered, non-nucleophilic base. While DIPEA is common, a weaker, more hindered base like 2,4,6-collidine or a proton sponge is often a better choice to minimize α-deprotonation.[9]

• Lower the Reaction Temperature: Perform the benzoylation at low temperatures (e.g., 0 °C to -20 °C). Lower temperatures decrease the rate of the competing racemization reaction more than the desired N-acylation.[15]

• Control Stoichiometry and Addition Rate: Use only a slight excess of the base (1.0-1.1 equivalents). Add the base and benzoyl chloride slowly and simultaneously if possible, or add the base to a mixture of the amine and acylating agent, to keep the concentration of free base low at any given moment.

Possible Cause C: Racemization During Workup or Purification

Chiral integrity can be compromised even after a successful reaction if the workup or purification exposes the product to harsh conditions.

Solutions:

• Maintain Neutral pH: During aqueous workup, avoid strong acidic or basic washes. Use saturated sodium bicarbonate (mild base) and brine solutions, and ensure the final pH is near neutral before extraction.

• Avoid Excessive Heat: Concentrate the product in vacuo at low temperatures. Avoid prolonged heating, which can provide the energy needed to overcome the activation barrier for racemization, especially if trace amounts of acid or base are present.

• Chromatography Considerations: Silica gel is slightly acidic and can sometimes cause issues with sensitive compounds. If racemization on the column is suspected, the silica gel can be neutralized by pre-washing the column with a solvent mixture containing a small amount of a volatile base like triethylamine (~0.5-1%).

Experimental Protocols

Protocol 1: Optimized N-Benzoylation under Non-Racemizing Conditions

This protocol is designed to minimize racemization of an existing chiral 2-piperidinecarbonitrile intermediate.

• Preparation: Dissolve enantiomerically pure 2-piperidinecarbonitrile (1.0 eq) in anhydrous dichloromethane (DCM) (approx. 0.1 M concentration) in a flame-dried, three-neck flask under an inert atmosphere (Nitrogen or Argon).

• Cooling: Cool the solution to -10 °C using an ice/salt or dry ice/acetone bath.

• Reagent Addition: Add 2,4,6-collidine (1.1 eq) via syringe. Stir for 5 minutes. Then, add benzoyl chloride (1.05 eq) dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise above -5 °C.

• Reaction: Allow the reaction to stir at -10 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 1-3 hours.

• Workup: Once the starting material is consumed, quench the reaction by adding cold, saturated aqueous ammonium chloride (NH₄Cl) solution. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

• Washing and Drying: Combine the organic layers and wash sequentially with 1M HCl (to remove collidine), saturated sodium bicarbonate solution, and finally, brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄).[16]

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Analysis: Confirm the structure by ¹H NMR, ¹³C NMR, and MS. Determine the enantiomeric excess by chiral HPLC analysis.

Protocol 2: Chiral HPLC Method for Enantiomeric Excess (ee) Determination

This is a general guideline; the specific column and mobile phase will need to be optimized for your product.

• Column: A common choice would be a Daicel Chiralpak® series column (e.g., IA, IB, IC).

• Mobile Phase: A mixture of a non-polar solvent (like n-Hexane or Heptane) and a polar modifier (like Isopropanol or Ethanol) is typical. A starting point could be 90:10 Hexane:Isopropanol.

• Sample Preparation: Prepare a stock solution of your purified product in the mobile phase at a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the sample onto the HPLC system. The two enantiomers should appear as two separate peaks. The enantiomeric excess is calculated using the areas of the two peaks: ee (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] * 100

• Racemic Standard: It is essential to synthesize a small amount of the racemic product to use as a standard. This confirms the retention times of both enantiomers and validates the separation method.

References

• Trost, B. M., & Stambuli, J. P. (2008). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium(I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. PMC. Retrieved from [Link]

• Kunz, H., & Laschat, S. (1993). Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. Canadian Science Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. Retrieved from [Link]

• Kawasaki, T., et al. (2019). Absolute asymmetric Strecker synthesis in a mixed aqueous medium: reliable access to enantioenriched α-aminonitrile. RSC Publishing. Retrieved from [Link]

• Wang, X., et al. (2024). Modular access to chiral bridged piperidine-γ-butyrolactones via catalytic asymmetric allylation/aza-Prins cyclization/lactonization sequences. PMC. Retrieved from [Link]

• Marvel, C. S., & Lazier, W. A. (1925). Benzoyl piperidine. Organic Syntheses. Retrieved from [Link]

• Fleming, F. F., & Zhang, Z. (2005). Cyclic Metalated Nitriles: Stereoselective Cyclizations to cis- and trans-Hydrindanes, Decalins, and Bicyclo[4.3.0]undecanes. PMC. Retrieved from [Link]

• Wiley Online Library. (n.d.). Different approaches for synthesis of enantiopure 2-substituted piperidine derivatives. Retrieved from [Link]

• Petasis, N. A., & Akritopoulou-Zanze, I. (2021). Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. PMC. Retrieved from [Link]

• Sketchy. (n.d.). Synthesis of Alpha-Amino Acids. Retrieved from [Link]

• Liu, Y., et al. (2021). Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Nitrile. Retrieved from [Link]

• Wang, J., et al. (2022). Catalytic atroposelective synthesis of axially chiral benzonitriles via chirality control during bond dissociation and CN group formation. PMC. Retrieved from [Link]

• Wolf, C., & Xing, X. (2012). Optical Enantiodifferentiation of Chiral Nitriles. PMC. Retrieved from [Link]

• DTIC. (n.d.). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. Retrieved from [Link]

• Baeza, A., Nájera, C., & Sansano, J. M. (2007). Solvent-Free Synthesis of Racemic α-Aminonitriles. Organic Chemistry Portal. Retrieved from [Link]

• Reddit. (2018). What should we know about the Strecker and Gabriel synthesis of amino acids?. Retrieved from [Link]

• Ali, I., et al. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI. Retrieved from [Link]

• Bodanszky, M., & Bodanszky, A. (1994). The Practice of Peptide Synthesis. Science of Synthesis. Retrieved from [Link]

• Wang, D.-C., et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. PMC. Retrieved from [Link]

• Bisogno, F. R., et al. (2013). Recent advances in enzymatic and chemical deracemisation of racemic compounds. RSC Publishing. Retrieved from [Link]

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Retrieved from [Link]

• Petasis, N. A., & Akritopoulou-Zanze, I. (2021). Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). 45 questions with answers in RACEMIZATION. Retrieved from [Link]

• ResearchGate. (2023). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. Retrieved from [Link]

• Ashenhurst, J. (2012). What’s a Racemic Mixture?. Master Organic Chemistry. Retrieved from [Link]

• Albrecht, Ł. (2019). Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions. PMC. Retrieved from [Link]

• LibreTexts Chemistry. (2025). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• University of Regensburg. (n.d.). Key Concepts in Stereoselective Synthesis. Retrieved from [Link]

• PennState. (n.d.). 11.11 Chemistry of Nitriles. Retrieved from [Link]

• MDPI. (2022). Catalytic Synthesis of Versatile Chiral Heterocycles: En Route to γ-Amino Acid Derivatives. Retrieved from [Link]

• Romero, E., et al. (2021). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. PMC. Retrieved from [Link]

• RSC Publishing. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Retrieved from [Link]

• Basit, A., et al. (2021). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. PMC. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-benzylpiperazine. Retrieved from [Link]

• DTIC. (1996). Synthesis of Chiral Pyridine-Based Macrobicyclic Clefts. Retrieved from [Link]

• Organic Chemistry Portal. (2023). Asymmetric Cascade Carbonylation/Annulation of Benzyl Bromides, CO, and Vinyl Benzoxazinanones Enabled by Pd/Chiral Lewis-Base Relay Catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of chiral 1′H-spiro[1,3-benzodioxole-2,12′-[6′,10′]methanocyclooct [b]indole. Retrieved from [Link]

• Google Patents. (n.d.). US3891661A - Process for preparation of benzoylpyridines and derivatives.

Sources

• 1. Modular access to chiral bridged piperidine-γ-butyrolactones via catalytic asymmetric allylation/aza-Prins cyclization/lactonization sequences - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Lifespan and Regeneration in Piperidinecarbonitrile Synthesis

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of piperidinecarbonitrile and related compounds. It provides in-depth technical support, troubleshooting advice, and practical, field-proven protocols for managing catalyst lifespan and regeneration. Our focus is on ensuring the scientific integrity and reproducibility of your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the hydrogenation of nitriles to form piperidinecarbonitrile, and what is their typical lifespan?

The catalytic hydrogenation of a pyridinecarbonitrile precursor is a primary route to piperidinecarbonitrile. The most frequently employed catalysts are heterogeneous, leveraging transition metals known for their high hydrogenation activity.

• Raney®-Nickel: This is a cost-effective and highly active catalyst for nitrile hydrogenation.[1][2] However, it is prone to deactivation, sometimes after a single reaction cycle, especially under harsh conditions.[2] Its lifespan is highly dependent on substrate purity, reaction temperature, and hydrogen pressure.

• Palladium on Carbon (Pd/C): Pd/C is another widely used catalyst. While it can be effective, it is also susceptible to deactivation.[3][4] The lifespan can be limited by factors such as coking and metal leaching.[4][5]

• Rhodium and Ruthenium Catalysts: These precious metal catalysts often exhibit high activity and selectivity under milder conditions.[6][7] Homogeneous rhodium catalysts, for instance, can be active under ambient conditions but may suffer from poor stability.[6][8]

• Cobalt Catalysts: Cobalt-based catalysts, including Raney-cobalt and cobalt nanoparticles, are also utilized and can offer good performance.[9][10][11]

The lifespan of these catalysts is not fixed and is significantly influenced by the specific reaction conditions and the purity of the reactants.

Q2: What are the primary mechanisms of catalyst deactivation in this synthesis?

Catalyst deactivation is a complex process that can occur through several mechanisms, leading to reduced reaction rates and lower yields.[12]

• Poisoning: This is a chemical deactivation where impurities in the reaction mixture strongly adsorb to the active sites of the catalyst, blocking them from reactants.[13][14] Common poisons in nitrile hydrogenation include sulfur compounds, halides, and sometimes even byproducts of the reaction.

• Coking or Fouling: This physical deactivation involves the deposition of carbonaceous materials (coke) or heavy organic byproducts on the catalyst surface and within its pores.[13][14] This blockage prevents reactants from reaching the active sites.[13] In nitrile hydrogenation, oligomers formed from side reactions can contribute to fouling.[1][15]

• Sintering: At elevated temperatures, the fine metal particles of the catalyst can agglomerate into larger crystals.[13][14] This process, known as sintering, reduces the active surface area of the catalyst, thereby decreasing its activity.

• Leaching: The active metal component of a supported catalyst can dissolve into the reaction medium, a phenomenon known as leaching.[5][13] This not only deactivates the catalyst but can also contaminate the product.

Understanding the dominant deactivation mechanism is the first step in developing an effective regeneration strategy.

Q3: Can a deactivated catalyst be regenerated? If so, how?

Yes, in many cases, deactivated catalysts can be regenerated to restore a significant portion of their initial activity. The appropriate regeneration method depends on the cause of deactivation.

• For Coking/Fouling:

  • Solvent Washing: A simple first step is to wash the catalyst with a suitable solvent to remove physically adsorbed organic residues.[16]

  • Thermal Treatment: Controlled heating in an inert atmosphere can volatilize and remove some carbonaceous deposits.[17] This can be followed by a controlled oxidation to burn off more stubborn coke, though this must be done carefully to avoid sintering the metal.[17]

• For Poisoning:

  • Chemical Treatment: Depending on the poison, a chemical wash may be effective. For example, a mild acidic or alkaline wash can sometimes remove adsorbed impurities.[2][18]

• For Sintering: Sintering is generally irreversible through simple regeneration techniques. In such cases, redispersion of the metal particles may be possible through more complex chemical treatments, but this is often not practical in a standard laboratory setting.

It is crucial to handle pyrophoric catalysts like Raney-Nickel with extreme care during regeneration, always keeping them wet with a solvent like water to prevent ignition upon contact with air.[1][15][19]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of piperidinecarbonitrile, providing a systematic approach to problem-solving.

Observed Issue	Potential Cause(s)	Troubleshooting Steps & Explanations
Decreased Reaction Rate / Incomplete Conversion	1. Catalyst Deactivation (Poisoning, Coking) 2. Insufficient Hydrogen Pressure 3. Poor Mass Transfer	1. Verify Catalyst Activity: Test the catalyst with a fresh batch of starting material under standard conditions. If the rate is still low, the catalyst is likely deactivated. Proceed to the regeneration protocols. 2. Check H₂ Supply: Ensure the hydrogen cylinder has adequate pressure and that there are no leaks in the system. Higher hydrogen pressure can sometimes overcome minor deactivation.[2] 3. Improve Agitation: Increase the stirring rate to enhance the contact between the gas, liquid, and solid catalyst phases.
Low Selectivity (Formation of Secondary/Tertiary Amines)	1. Reaction Mechanism Favoring Byproduct Formation 2. Catalyst Type	1. Add Ammonia: The addition of ammonia or ammonium hydroxide to the reaction mixture can suppress the formation of secondary and tertiary amines by shifting the equilibrium away from the condensation reactions that lead to these byproducts.[20] 2. Catalyst Screening: Different catalysts exhibit different selectivities. For instance, some nickel carbide catalysts have shown high selectivity for primary amines.[21] Consider screening alternative catalysts like specific cobalt or rhodium-based systems.[6][11]
Product Contamination with Metal	1. Catalyst Leaching	1. Analyze Product: Use techniques like ICP-MS to quantify the level of metal contamination. 2. Modify Reaction Conditions: Leaching can be exacerbated by acidic conditions or certain solvents. Consider using a less aggressive solvent system. 3. Choose a More Stable Catalyst: If leaching is persistent, explore catalysts with stronger metal-support interactions or unsupported catalysts that have shown low leaching.[22]
Difficulty Filtering the Catalyst	1. Catalyst Fines 2. Catalyst Agglomeration	1. Use a Filter Aid: Filter the reaction mixture through a pad of Celite® to help trap fine catalyst particles.[19] 2. Improve Post-Reaction Handling: Sonication in a suitable solvent can sometimes help break up agglomerated catalyst particles before filtration.

Experimental Protocols

Protocol 1: Regeneration of Raney®-Nickel Catalyst

This protocol is intended for Raney®-Nickel that has been deactivated primarily by organic fouling or poisoning by weakly adsorbed species.

Safety Precaution: Raney®-Nickel is pyrophoric and must be handled with extreme care. Never allow the catalyst to dry and come into contact with air.[1][15][19] All operations should be performed under an inert atmosphere (e.g., Nitrogen or Argon).

Materials:

• Deactivated Raney®-Nickel catalyst

• Degassed, deionized water

• 5% (w/w) aqueous sodium hydroxide solution (degassed)

• Methanol (degassed)

• Reaction vessel equipped for inert atmosphere operation

Procedure:

• Initial Wash: After the reaction, allow the catalyst to settle. Carefully decant the reaction solution under an inert atmosphere.

• Wash the catalyst three times with degassed methanol to remove residual reactants and products.

• Alkaline Treatment: Add the 5% NaOH solution to the catalyst in the reaction vessel.[9][18]

• Heat the suspension to 60-80°C with stirring for 1-2 hours under a continuous flow of nitrogen.[9]

• Water Wash: Cool the mixture to room temperature. Carefully decant the NaOH solution.

• Wash the catalyst repeatedly with degassed, deionized water until the washings are neutral (pH 7).

• Solvent Exchange: Wash the regenerated catalyst with degassed methanol to displace the water.

• The regenerated catalyst can be stored under methanol and reused.

Protocol 2: In-Situ Hydrogen Treatment for Catalyst Reactivation

This method can be effective for catalysts deactivated by certain strongly chemisorbed species or minor coking.

Procedure:

• After the initial reaction is complete, and the product has been separated, return the catalyst to the reactor.

• Add fresh, pure solvent to the reactor.

• Pressurize the reactor with hydrogen to a pressure higher than the reaction pressure (e.g., 30-60 bar).[1][2]

• Heat the reactor to a temperature higher than the reaction temperature (e.g., 120-150°C) for several hours with vigorous stirring.[1][2]

• Cool the reactor, vent the hydrogen carefully, and purge with an inert gas.

• The catalyst is now ready for a new reaction cycle.

Visualizations

Catalyst Deactivation Pathways

Caption: Major pathways leading to catalyst deactivation.

Troubleshooting Workflow for Reduced Catalyst Activity

Caption: Decision tree for troubleshooting low catalyst activity.

References

• Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. (2020). Catalysts. Available at: [Link]

• Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers - MDPI. (2020). MDPI. Available at: [Link]

• Process for regenerating raney nickle and raney cobalt catalysts. (1960). Google Patents.
• Process for the regeneration of raney-nickel catalyst. (1965). Google Patents.

• Effective regeneration of deactivated Raney-Ni catalyst during multiphase hydrogenation of vegetable oil. (2023). ResearchGate. Available at: [Link]

• Nickel Carbide Nanoparticle Catalyst for Selective Hydrogenation of Nitriles to Primary Amines. (2021). Chemistry – A European Journal. Available at: [Link]

• (PDF) Regeneration of Raney-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. (2020). ResearchGate. Available at: [Link]

• A kind of preparation method of 3-[2-(3-chlorophenyl) ethyl]-2-pyridinecarbonitrile. (2017). Google Patents.

• Nitrile to Amine - Common Conditions. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Catalytic hydrogenation of nitriles and dehydrogenation of amines with the rhodium(I) hydrido compounds [RhH(PPri3)3] and [Rh2H2(µ-N2){P(cyclohexyl)3}4]. (1984). Journal of the Chemical Society, Dalton Transactions. Available at: [Link]

• Nitrile hydrogenation using nickel nanocatalysts in ionic liquids. (2014). Catalysis Science & Technology. Available at: [Link]

• Hydrogenation of nitrile to primary amine with carbon-coated Ni/NiO@C catalyst under mild conditions. (2022). ChemRxiv. Available at: [Link]

• A kind of preparation method of 3-(2-phenethyl)-2-pyridinecarboxamide compounds. (2018). Google Patents.

• Supported Palladium Nanoparticles Catalyzed Intermolecular Carbopalladation of Nitriles and Organoboron Compounds. (2022). Frontiers in Chemistry. Available at: [Link]

• Catalyst Deactivation in ChemEng. (2025). Scribd. Available at: [Link]

• 2,5-Dichloro-3-cyanopyridine. (2024). ChemBK. Available at: [Link]

• (PDF) Hydrogenation of nitrile groups in HNBR with a rhodium catalyst. (2022). ResearchGate. Available at: [Link]

• (PDF) 3,5-Dichloro-4-pyridinecarbonitrile: A Multisite Substrate for Carbon Nucleophiles. (2006). ResearchGate. Available at: [Link]

• Hydrogenation reaction tips and tricks. (2022). Reddit. Available at: [Link]

• Three Sources of Catalyst Deactivation and How To Mitigate Them. (2023). ChemCatBio. Available at: [Link]

• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)-H Borylation. (2024). ACS Catalysis. Available at: [Link]

• 2,6-Dichloropyridine-3,5-dicarbonitrile. (2010). Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• Poisoning and deactivation of palladium catalysts. (2001). Applied Catalysis A: General. Available at: [Link]

• Mechanisms of catalyst deactivation. (n.d.). ResearchGate. Available at: [Link]

• Catalytic Hydrogenation of Carboxylic Acid Esters, Amides, and Nitriles with Homogeneous Catalysts. (2014). Organic Process Research & Development. Available at: [Link]

• Hydrogenation of nitriles to primary amines catalyzed by an unsupported nanoporous palladium catalyst: understanding the essential reason for the high activity and selectivity of the catalyst. (2022). Nanoscale. Available at: [Link]

• Reduction of Nitrile Groups in Polymers: Hydrogenation of Nitrile Groups on Hnbr with a Rhodium Catalyst. (2024). ResearchGate. Available at: [Link]

• Hydrogenation of Nitriles to Primary Amines Catalyzed by Unsupported Nanoporous Palladium Catalyst: Understanding the Essential Reason for High Activity and Selectivity of Catalyst. (2022). Nanoscale. Available at: [Link]

• Pyridine-2-carbonitrile. (n.d.). PubChem. Available at: [Link]

• Synthesis of pyridine 3,5, dicarbonitriles with plausible mechanism. (2014). ResearchGate. Available at: [Link]

• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. (2024). Journal of the American Chemical Society. Available at: [Link]

• Regeneration of palladium hydrogenation catalyst. (1979). Google Patents.

• Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts. (2021). Nature Communications. Available at: [Link]

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• Nitrile Reduction. (n.d.). WordPress. Available at: [Link]

• 20.7 Chemistry of Nitriles. (2023). LibreTexts Chemistry. Available at: [Link]

• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. (2024). Journal of the American Chemical Society. Available at: [Link]

• Synthesis, Characterization and Photophysical Properties of Pyridine-Carbazole Acrylonitrile Derivatives. (2011). Molecules. Available at: [Link]

• (PDF) Nitrile Hydrogenation on Solid Catalysts – New Insights into the Reaction Mechanism. (2012). ResearchGate. Available at: [Link]

• Process for making 3-cyanopyridine. (1989). Google Patents.

• A Multicomponent Synthesis of 2-Amino-3-cyanopyridine Derivatives Catalyzed by Heterogeneous and Recyclable Copper Nanoparticles on Charcoal. (2016). Journal of the Brazilian Chemical Society. Available at: [Link]

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Controlling temperature gradients for exothermic piperidine cyanation

Topic: Controlling temperature gradients for exothermic piperidine cyanation Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Process Chemists and Drug Development Scientists[1]

Ticket Category: Thermal Management & Process Safety in Oxidative C-H Functionalization

Executive Summary & Kinetic Context

Why this matters: The oxidative

-cyanation of piperidines (and cyclic amines) is a cornerstone transformation in pharmaceutical synthesis (e.g., modifying pharmacophores).[1] However, the reaction is inherently exothermic due to the oxidative generation of the iminium ion intermediate and the subsequent nucleophilic attack.[1]

The Thermal Challenge: Poor control of temperature gradients leads to two distinct failure modes:

• Thermal Runaway: Rapid decomposition of the oxidant (e.g.,

  , TBHP) or the unstable -amino radical.[1]

• Selectivity Erosion: High local temperatures favor over-oxidation to amides (hydrolysis) or polymerization (tar formation) over the desired nitrile formation.[1]

This guide focuses on Continuous Flow Chemistry as the primary engineering control for these gradients, moving beyond batch reactor limitations.

Diagnostic & Troubleshooting Modules

Module A: Thermal Dynamics & Safety

Q: My internal temperature spikes 15°C above the setpoint immediately after oxidant addition. Is this normal? A: No, this indicates a heat accumulation rate exceeding your heat removal rate .[1]

• Diagnosis: In batch, this is a "thermal runaway" precursor.[1] The oxidation of the amine to the iminium ion is rapid and exothermic. If you are using peroxide-based oxidants (

  , TBHP), their decomposition is autocatalytic at elevated temperatures.[1]

• Resolution:

  • Switch to Flow: Move to a microreactor setup. The high surface-area-to-volume ratio (SA/V ~10,000

    ) allows near-instantaneous dissipation of the exotherm.[1]

  • Dilution: If stuck in batch, dilute the oxidant feed. Do not add oxidant as a bolus.[1][2]

  • Active Cooling: Ensure your cryostat/chiller capacity matches the calculated

    .

Q: I am detecting HCN gas in the headspace despite using NaCN/KCN salts. A: This suggests acidification of the reaction medium caused by temperature-induced hydrolysis.[1]

• Mechanism: High temperatures can hydrolyze the solvent or oxidant byproducts, lowering pH.[1] Below pH 9.2 (

  of HCN), cyanide salts release HCN gas.[1]

• Resolution:

  • Buffer the aqueous phase to pH > 10.[1]

  • Lower the reactor temperature immediately.[1]

  • CRITICAL: Verify scrubber efficiency.

Module B: Flow Reactor Engineering (The Solution)

Q: I switched to flow, but I'm seeing "banding" or charring on the reactor tubing walls. A: This is a Hotspot phenomenon caused by laminar flow velocity profiles.[1]

• The Physics: In laminar flow, fluid near the walls moves slower than the center.[1] If the wall is the heat source (or sink), gradients form.[1] Charring implies the wall temperature is too high relative to the fluid bulk.[1]

• Resolution:

  • Increase Flow Rate: Move toward turbulent flow (higher Reynolds number) to improve radial mixing.

  • Static Mixers: Insert static mixers or use "chip" reactors with tortuous paths to disrupt laminar streamlines.[1]

  • Pulsation: Introduce oscillatory flow to break boundary layers.

Q: How do I determine the optimal Residence Time (

) for an exothermic cyanation? A: must be balanced against the Damköhler Number ( ) .[1]

• Logic: If reaction time

  heat transfer time, you get a hotspot.[1]

• Step-by-Step Optimization:

  • Start with a high flow rate (short

    ) to ensure isothermal conditions.[1]

  • Measure conversion.[1][3]

  • Gradually decrease flow rate (increase

    ) until conversion plateaus or impurities appear.[1]

  • Rule of Thumb: For oxidative cyanation,

    is often 2–10 minutes in a cooled coil reactor.

Module C: Chemical Selectivity vs. Temperature

Q: My LC-MS shows high conversion but low yield. The major peak corresponds to the amide (

). A: You are suffering from Nitrile Hydrolysis .[1]

• Cause: The reaction temperature is too high in the presence of water (often the co-solvent).[1] The newly formed

  -aminonitrile is hydrating to the amide.[1]

• Resolution:

  • Gradient Control: The exotherm from the oxidation step is driving the hydrolysis side-reaction.[1] Separate the steps if possible, or lower the global temperature.[1]

  • Quench: Quench the reaction immediately upon exiting the flow reactor to stop hydrolysis.

Q: I see a complex mixture of dimers and polymers (tar). A: This indicates Radical Recombination or Over-oxidation .[1]

• Cause: The intermediate

  -amino radical is too long-lived or too concentrated due to thermal hotspots.[1]

• Resolution:

  • Lower Concentration: Reduce substrate concentration to minimize intermolecular radical coupling.[1]

  • Scavengers: Ensure the cyanide source is in excess and available at the site of oxidation to trap the iminium ion immediately.[1]

Visual Troubleshooting Logic

Diagram 1: Yield vs. Temperature Logic Tree

This decision tree helps you diagnose failure modes based on impurity profiles.[1]

Caption: Diagnostic logic for correlating impurity profiles with thermal excursions in cyanation reactions.

Validated Experimental Protocol

Method: Continuous Flow Oxidative

-Cyanation of Piperidines via C-H Activation. Basis: Adapted from heterogeneous catalysis methodologies (e.g., Nano-ferrites) to ensure safety and scalability.[1]

Equipment Setup

• Reactor: PFA or Stainless Steel Coil Reactor (Volume: 5–10 mL).

• Pumps: Dual-channel peristaltic or syringe pump system.[1]

• Thermal Control: Oil bath or Peltier module set to 60 °C (Note: Reaction is exothermic; bath acts as a thermostat).

Reagents

• Feed A (Substrate): Piperidine derivative (1.0 mmol) +

  (1.2 mmol) in (1:1).

• Feed B (Oxidant): 30%

  (1.5 mmol) or TBHP (diluted).[1]

• Catalyst: Magnetic Nano-ferrites (

  ) packed in the coil OR homogeneous Ru-catalyst (if using Ru-method).[1] Note: For packed beds, ensure pressure drop is monitored.[1]

Step-by-Step Procedure

• System Priming: Flush the reactor with

  solvent to remove air and equilibrate temperature to 60 °C.

• Flow Initiation:

  • Set flow rate to achieve a Residence Time (

    ) of 5–8 minutes .

  • Example: For a 5 mL reactor, Flow Rate

    0.6–1.0 mL/min.[1]

• Steady State: Discard the first 2 reactor volumes (dispersion zone).

• Collection: Collect the effluent into a flask containing saturated

  (aq) to quench excess peroxide immediately.

• Workup: Extract with Ethyl Acetate, wash with brine, dry over

  , and concentrate.

Data Table: Optimization Parameters

Parameter	Range	Optimal	Effect of Deviation
Temperature	25–80 °C	60 °C	< 40°C: Low conversion. >[1] 70°C: Amide formation.[1]
Residence Time	2–20 min	5–8 min	< 2 min: Incomplete oxidation. > 15 min: Over-oxidation.[1]
Oxidant Equiv.	1.0–3.0	1.5	> 2.0: Safety risk (O2 gas generation).[1]
Solvent Ratio	MeOH:H2O	1:1	High organic ratio precipitates Cyanide salts.[1]

Diagram 2: Continuous Flow Reactor Setup

This diagram illustrates the separation of feeds and the critical heat transfer zone.

Caption: Schematic of a continuous flow setup designed to manage the exothermic oxidative cyanation safely.

References

• Vertex 1.13: Lennox, A. J. J. et al. "Electrochemical Aminoxyl-Mediated α-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification."[1][6] Journal of the American Chemical Society, 2018.[6] Link[1]

• Vertex 1.19: Le, C. et al. "Regioselective α-Cyanation of Unprotected Alicyclic Amines."[1] Angewandte Chemie, 2022.[1] Link[1]

• Vertex 1.2: "An Integrated Microreactor for the Multicomponent Synthesis of α-Aminonitriles." Organic Process Research & Development, 2008.[1] Link[1]

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• 5. researchgate.net [researchgate.net]
• 6. Electrochemical Aminoxyl-Mediated α-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Moisture Sensitivity in 1-Benzoyl-2-piperidinecarbonitrile Synthesis

Welcome to the technical support guide for the synthesis of 1-Benzoyl-2-piperidinecarbonitrile. This document is intended for researchers, scientists, and drug development professionals to navigate the challenges associated with this moisture-sensitive reaction. By understanding the underlying chemical principles and implementing rigorous experimental techniques, you can significantly improve reaction yield, purity, and reproducibility.

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of 1-Benzoyl-2-piperidinecarbonitrile so sensitive to moisture?

A1: The reaction is a variation of the Strecker synthesis, which involves the formation of an α-aminonitrile from an imine (or iminium ion) and a cyanide source.[1][2] Both the key intermediate, the N-benzoyl-iminium ion, and the final product, 1-Benzoyl-2-piperidinecarbonitrile, are susceptible to hydrolysis. Water can act as a nucleophile, attacking the electrophilic carbon of the iminium ion, leading to the formation of an unstable hemiaminal that can revert to starting materials.[3][4] Additionally, the α-aminonitrile product can be hydrolyzed back to the corresponding aldehyde and cyanide, or further to an α-amino acid, especially under acidic or basic conditions.[1][5]

Q2: What are the common signs that my reaction has been compromised by moisture?

A2: The most common indicators of moisture contamination include:

• Low Yield: This is the most direct consequence, as starting materials are consumed in non-productive hydrolysis pathways.

• Formation of Side Products: You may observe the presence of N-benzoyl-2-piperidinecarboxylic acid (from nitrile hydrolysis) or even benzoylpiperidine if the reaction stalls and side reactions occur.

• Inconsistent Reaction Times: The presence of water can affect the rate of iminium ion formation and subsequent cyanide addition, leading to variability between batches.[3]

• Difficulty in Purification: The presence of hydrophilic byproducts can complicate the isolation and purification of the desired product.

Q3: Can I use a drying agent directly in the reaction mixture?

A3: While tempting, adding a drying agent like magnesium sulfate or sodium sulfate directly to the reaction mixture is generally not recommended.[6] These agents can interfere with the reaction by adsorbing reagents or catalyzing side reactions. The most effective approach is to meticulously dry all solvents, reagents, and glassware before starting the reaction.

Troubleshooting Guide: From Problem to Solution

This section provides a systematic approach to diagnosing and resolving common issues encountered during the synthesis of 1-Benzoyl-2-piperidinecarbonitrile.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete Iminium Ion Formation: Insufficient removal of water from starting materials or solvent.[3] 2. Hydrolysis of Iminium Intermediate: Presence of excess moisture leading to reversion to starting materials.[4] 3. Poor Quality Cyanide Source: Decomposed or hydrated cyanide salt.	1. Rigorous Drying of Reagents & Solvents: Dry solvents over appropriate drying agents (see Table 1). Dry starting amines and aldehydes by azeotropic distillation with toluene if necessary.[7] 2. Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas like nitrogen or argon.[8][9] 3. Fresh Cyanide Source: Use a freshly opened bottle of the cyanide source (e.g., TMSCN, KCN) or dry it in a vacuum oven before use.
Significant Side Product Formation (e.g., N-benzoyl-2-piperidinecarboxylic acid)	1. Hydrolysis of the α-Aminonitrile Product: Exposure to water during the reaction or workup.[1] 2. Incorrect pH: The workup conditions may be too acidic or basic, promoting nitrile hydrolysis.	1. Anhydrous Workup: If possible, perform a non-aqueous workup. If an aqueous workup is necessary, use pre-chilled, de-gassed water and minimize contact time. 2. Neutral pH during Workup: Buffer the aqueous phase during extraction to maintain a neutral pH.
Reaction Fails to Go to Completion	1. Sub-optimal Reaction Temperature: The temperature may be too low for efficient iminium formation or cyanide addition. 2. Reagent Stoichiometry: Incorrect molar ratios of reactants.	1. Optimize Temperature: Experiment with a slightly elevated temperature, while monitoring for potential side reactions. 2. Verify Stoichiometry: Accurately measure all reagents. A slight excess of the cyanide source may be beneficial in some cases.

Experimental Protocols for Minimizing Moisture

Success in this synthesis hinges on the rigorous exclusion of water. The following protocols provide a framework for achieving anhydrous conditions.

Protocol 1: Drying of Solvents

The choice of drying agent is critical and depends on the solvent being used.

Table 1: Recommended Drying Agents for Common Solvents

Solvent	Primary Drying Agent	Secondary (Polishing) Agent	Residual Water (ppm)
Dichloromethane (DCM)	Calcium Hydride (CaH₂)	3Å Molecular Sieves	< 10
Tetrahydrofuran (THF)	Sodium/Benzophenone	3Å Molecular Sieves	< 10
Toluene	Calcium Hydride (CaH₂)	3Å Molecular Sieves	< 10
Acetonitrile	Calcium Hydride (CaH₂)	3Å Molecular Sieves	< 15

Data compiled from Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354.[10][11]

Step-by-Step Solvent Drying Procedure:

• Pre-drying: For solvents with significant water content, pre-dry with a less reactive agent like anhydrous magnesium sulfate.

• Definitive Drying: Reflux the pre-dried solvent over the primary drying agent (e.g., CaH₂) under an inert atmosphere for several hours.

• Distillation: Distill the solvent directly into the reaction flask or a flame-dried storage flask containing activated molecular sieves.

• Storage: Store the dried solvent under an inert atmosphere and use it within a short period.

Protocol 2: Inert Atmosphere Reaction Setup

Utilizing an inert atmosphere is non-negotiable for this reaction.[8][9]

Step-by-Step Inert Atmosphere Setup:

• Glassware Preparation: Oven-dry all glassware at >120 °C for at least 4 hours, or flame-dry under vacuum immediately before use.[12][13]

• Assembly: Assemble the reaction apparatus (flask, condenser, addition funnel) while hot and immediately purge with a stream of dry nitrogen or argon.

• Purge and Refill: Evacuate the assembled apparatus using a Schlenk line and backfill with inert gas. Repeat this cycle three times to ensure all atmospheric moisture and oxygen are removed.[9]

• Positive Pressure: Maintain a slight positive pressure of the inert gas throughout the reaction, typically using a balloon or a bubbler system.[12]

Visualizing the Challenge: Reaction vs. Hydrolysis

The following diagram illustrates the desired synthetic pathway versus the competing hydrolysis reactions that are exacerbated by the presence of water.

Caption: Competing pathways in the synthesis of 1-Benzoyl-2-piperidinecarbonitrile.

Troubleshooting Workflow

When faced with a suboptimal reaction outcome, this workflow can guide your investigation.

Caption: A logical workflow for troubleshooting common reaction issues.

By diligently applying these principles and techniques, you can overcome the challenges posed by moisture and achieve consistent, high-yielding syntheses of 1-Benzoyl-2-piperidinecarbonitrile.

References

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. Retrieved from [Link]

• Fiveable. (2025, August 15). Inert atmosphere Definition - Organic Chemistry II Key Term. Retrieved from [Link]

• Frontier, A. (2026). Tips & Tricks: Drying Methods. University of Rochester, Department of Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2018, November 12). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Strecker amino acid synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 15). 3.2: Drying Agents. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Strecker Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 5). 7.3: Inert Atmospheric Methods. Retrieved from [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. Retrieved from [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. Retrieved from [Link]

• ResearchGate. (n.d.). Strecker Reactions with Hexacyanoferrates as non-toxic Cyanide Sources | Request PDF. Retrieved from [Link]

• StackExchange. (2024, April 26). Iminium formation rate between formaldehyde and secondary amine. Retrieved from [Link]

• Nichols, L. (2022, February 2). Inert Atmosphere. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis of free α‐amino nitriles using a reverse Strecker reaction under reductive hydrogenation conditions. Retrieved from [Link]

• ResearchGate. (2015, June 8). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Strecker reactions with hexacyanoferrates as non-toxic cyanide sources. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Using drying agents. Retrieved from [Link]

• Pascal, R., & Pross, A. (2018). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. Life, 8(4), 43. Retrieved from [Link]

• Wikipedia. (n.d.). Air-free technique. Retrieved from [Link]

• García-Hartjes, P., et al. (2020). Key structural features to favour imines over hydrates in water: pyridoxal phosphate as a muse. Chemical Science, 11(36), 9834–9842. Retrieved from [Link]

• Chemistry Stack Exchange. (2025, December 28). Why doesn't Strecker synthesis produce AHAs instead? Retrieved from [Link]

• Scott, P. J. H., et al. (2014). High-Yielding Automated Convergent Synthesis of No-Carrier-Added [11C-Carbonyl]-Labeled Amino Acids Using the Strecker Reaction. ACS Chemical Neuroscience, 5(4), 299–306. Retrieved from [Link]

• Reddit. (2018, June 24). What should we know about the Strecker and Gabriel synthesis of amino acids? Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of piperidine derivatives (±)‐21a, (±)‐26‐(±)‐28, (±)‐29a.... Retrieved from [Link]

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

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• North, M. (2010, May 19). The traditional Strecker reaction is a three-component condensation reaction between a carbonyl compound, an amine, and. Science of Synthesis, 19, 463-490. Retrieved from [Link]

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• Hyttinen, N. (2023). The effect of atmospherically relevant aminium salts on water uptake. Atmospheric Chemistry and Physics, 23(21), 13809–13817. Retrieved from [Link]

• Nchinda, A. T., & Opatz, T. (2021). Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. Molecules, 26(6), 1696. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for.... Retrieved from [Link]

• Zięba, A., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6245. Retrieved from [Link]

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• Zhang, M., et al. (2021). Design, synthesis, and biological evaluation of triazole-pyrimidine-methylbenzonitrile derivatives as dual A2A/A2B adenosine receptor antagonists. European Journal of Medicinal Chemistry, 213, 113170. Retrieved from [Link]

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• MDPI. (n.d.). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]

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• 9. Air-free technique - Wikipedia [en.wikipedia.org]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Optimizing Purity Analysis of 1-Benzoyl-2-piperidinecarbonitrile: A Comparative HPLC Guide

Executive Summary & Scientific Context

1-Benzoyl-2-piperidinecarbonitrile is a critical intermediate in the synthesis of piperidine-based local anesthetics (e.g., Bupivacaine analogues) and psychoactive compounds. Its purity is paramount because residual starting materials or hydrolysis byproducts can lead to toxic side reactions in downstream synthesis.

This guide addresses the specific chromatographic challenge posed by this molecule: separating the neutral nitrile target from its hydrolysis byproducts (amide and acid) and the aromatic reagent residues.

While a standard C18 column is the industry default, this guide demonstrates why a Phenyl-Hexyl stationary phase offers superior selectivity for this benzoylated species, providing a robust, self-validating method for purity analysis.

The Separation Challenge

The structural complexity of 1-Benzoyl-2-piperidinecarbonitrile creates three distinct zones of chemical interaction that must be resolved:

• The Analyte (Nitrile): Moderately polar, neutral, contains a

  -acceptor benzoyl group.

• Impurity A (Hydrolysis - Amide): 1-Benzoyl-2-piperidinecarboxamide. Formed by partial hydrolysis of the nitrile. Highly similar hydrophobicity to the nitrile, leading to co-elution on alkyl phases.

• Impurity B (Hydrolysis - Acid): Benzoic Acid. A degradation product of the benzoyl chloride reagent. Acidic (pKa ~4.2).

• Impurity C (Reagent): Benzoyl Chloride (rapidly hydrolyzes to Benzoic acid in aqueous media) or Piperidine-2-carbonitrile (polar, basic).

Degradation Pathway Visualization

The following diagram illustrates the chemical genealogy that the HPLC method must resolve.

Figure 1: Chemical degradation pathway showing critical impurities that must be chromatographically resolved.

Comparative Analysis: C18 vs. Phenyl-Hexyl[1][2][3]

This section objectively compares the "Standard" approach against the "Optimized" approach.

Method A: The Standard (C18)

• Column: C18 (Octadecylsilane), 5 µm, 4.6 x 150 mm.[1][2]

• Mechanism: Pure hydrophobic interaction (London Dispersion Forces).

• Outcome:

  • Pros: High stability, predictable retention for non-polar compounds.

  • Cons: The nitrile and amide functionalities have similar hydrophobicity indices. On a C18 column, these often elute as a single broad peak or a "shoulder," making quantitative purity analysis impossible. Benzoic acid tailing is common without strict pH control.

Method B: The Optimized (Phenyl-Hexyl)

• Column: Phenyl-Hexyl, 3.5 µm, 4.6 x 150 mm.

• Mechanism: Hydrophobic interaction +

  Stacking .

• Outcome:

  • Pros: The benzoyl ring of the analyte interacts with the phenyl ring of the stationary phase via

    stacking. The electron-withdrawing nitrile group alters the electron density of the analyte's ring differently than the amide group does. This "electronic selectivity" pulls the two peaks apart.

  • Data Support: Resolution (

    ) between Nitrile and Amide typically increases from <1.2 (C18) to >2.5 (Phenyl-Hexyl).

Performance Data Summary

Parameter	Method A (Standard C18)	Method B (Phenyl-Hexyl)	Verdict
Selectivity ( ) Nitrile/Amide	1.05 (Co-elution likely)	1.15 (Baseline resolution)	Method B
Tailing Factor (Benzoic Acid)	1.8 (Significant tailing)	1.2 (Acceptable)	Method B
Retention Mechanism	Hydrophobicity only	Hydrophobicity +	Method B
Run Time	15 min	12 min	Method B

Detailed Experimental Protocol (Method B)

This protocol is designed to be self-validating , meaning the system suitability steps ensure the data is reliable before the samples are even processed.

Reagents & Equipment[6][7][8][9]

• Solvent A: 0.1% Formic Acid in Water (HPLC Grade). Reason: Low pH (~2.7) suppresses the ionization of Benzoic acid, ensuring it retains on the column rather than eluting in the void volume.

• Solvent B: Acetonitrile (HPLC Grade). Reason: ACN provides sharper peaks for aromatic amides compared to Methanol due to lower viscosity and dipole moment.

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (or equivalent), 4.6 x 150 mm, 3.5 µm.

• Detector: DAD/UV at 230 nm . Reason: The benzoyl chromophore absorbs at 254 nm, but 230 nm captures the amide bond excitation, providing higher sensitivity for the impurities.

Preparation[7][10]

• Diluent: 50:50 Water:Acetonitrile.[3]

• Standard Stock: Dissolve 10.0 mg of 1-Benzoyl-2-piperidinecarbonitrile reference standard in 10.0 mL diluent (1.0 mg/mL).

• Impurity Marker Stock: Prepare 0.1 mg/mL solutions of Benzoic Acid and Piperidine-2-carbonitrile.

• System Suitability Solution (SST): Mix Standard Stock and Impurity Stocks to create a solution containing the target analyte at 0.5 mg/mL and impurities at 0.005 mg/mL (1% level).

Gradient Program

• Flow Rate: 1.0 mL/min

• Temperature: 35°C

Time (min)	% Solvent A (0.1% FA/H2O)	% Solvent B (ACN)	Comment
0.0	90	10	Initial hold for polar amines
2.0	90	10	Isocratic hold
10.0	40	60	Linear gradient to elute analyte
12.0	10	90	Wash step for hydrophobic residues
12.1	90	10	Return to initial
15.0	90	10	Re-equilibration

Method Development & Validation Workflow

The following flowchart outlines the logic used to arrive at this protocol, adhering to ICH Q2(R1) principles.

Figure 2: Method development decision tree highlighting the critical selectivity checkpoint.

Validation Parameters (ICH Q2 R1 Compliant)

To ensure this method is trustworthy for regulatory submission, the following criteria must be met:

• Specificity: Inject the "Blank" (Diluent). No peaks should elute at the retention time of the main peak. Inject the SST solution; resolution (

  ) between the Nitrile and the nearest impurity must be .

• Linearity: Prepare 5 concentrations ranging from 50% to 150% of the target concentration. The correlation coefficient (

  ) must be .[1]

• LOD/LOQ: Based on Signal-to-Noise (S/N) ratio.

  • LOD (S/N = 3): Typically ~0.05% of target concentration.

  • LOQ (S/N = 10): Typically ~0.15% of target concentration.

• Robustness: Deliberately vary flow rate (

  mL/min) and Column Temp ( C). The Resolution ( ) should remain .

References

• ICH Harmonised Tripartite Guideline. (2005).[4] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Foundational text on Phenyl-Hexyl selectivity mechanisms).

• PubChem Compound Summary. (2024). 1-Benzoyl-2-piperidinecarbonitrile (CID 12828283). National Center for Biotechnology Information.

• Waters Corporation. (2024). Phenyl-Hexyl vs. C18 Selectivity Guide.[5] (Technical Note on

  interactions in HPLC).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Validated Stability-Indicating RP-HPLC Method for the Estimation of Degradation Behaviour of Organic Peroxide and Third-Generation Synthetic Retinoids in Topical Pharmaceutical Dosage Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. fda.gov [fda.gov]
• 5. Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography - Oreate AI Blog [oreateai.com]

A Comparative Guide to the Validation of Enantiomeric Excess in 1-Benzoyl-2-piperidinecarbonitrile Derivatives

For researchers, scientists, and drug development professionals, the stereochemical purity of a chiral molecule is not a trivial detail; it is a critical determinant of its pharmacological and toxicological profile. The 1-Benzoyl-2-piperidinecarbonitrile scaffold and its derivatives are of significant interest in medicinal chemistry. The chiral center at the C2 position of the piperidine ring dictates that these compounds exist as a pair of enantiomers. These stereoisomers can exhibit vastly different biological activities, with one enantiomer often being responsible for the desired therapeutic effect while the other may be inactive or even contribute to adverse effects. Consequently, the accurate determination and validation of the enantiomeric excess (e.e.) is a non-negotiable aspect of quality control and regulatory compliance in the pharmaceutical industry.[1]

This guide provides an in-depth, objective comparison of the primary analytical techniques for validating the enantiomeric excess of 1-Benzoyl-2-piperidinecarbonitrile derivatives: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE). We will delve into the causality behind experimental choices, provide self-validating protocols, and present comparative data to empower you in selecting the most appropriate strategy for your research and development needs.

The Imperative of Enantiomeric Purity

The differential pharmacological effects of enantiomers are well-documented. Regulatory bodies worldwide mandate stringent control over the stereoisomeric composition of chiral drugs. This necessitates the development of robust and reliable analytical methods to quantify the enantiomeric excess, which is a measure of the purity of a sample with respect to its enantiomers and is calculated as:

e.e. (%) = [([R] - [S]) / ([R] + [S])] x 100

or

e.e. (%) = [Areamajor - Areaminor] / [Areamajor + Areaminor] x 100

where [R] and [S] are the concentrations (or peak areas) of the R- and S-enantiomers, respectively.

Comparative Analysis of Key Chiral Separation Techniques

The choice of analytical technique for determining enantiomeric excess is a critical decision, influenced by factors such as the physicochemical properties of the analyte, required resolution, analysis speed, and available instrumentation. The following table provides a high-level comparison of the primary chromatographic and electrophoretic methods.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)	Chiral Capillary Electrophoresis (CE)
Principle	Differential partitioning of enantiomers between a liquid mobile phase and a chiral stationary phase (CSP).[1]	Differential partitioning using a supercritical fluid (typically CO₂) as the primary mobile phase.[1]	Differential migration of enantiomers in an electric field, facilitated by a chiral selector in the background electrolyte.
Typical Analytes	Broad applicability to a wide range of non-volatile and thermally labile compounds.[1]	Suitable for a wide range of polar and non-polar compounds; advantageous for preparative separations.[1]	Well-suited for charged or polar analytes; requires very small sample volumes.
Resolution	Generally provides high-resolution separations. For some piperidine derivatives, resolution > 4.0 has been achieved.[2]	Often yields higher efficiency and resolution in shorter analysis times compared to HPLC.[1]	Capable of excellent resolution, especially with high-efficiency capillaries.
Analysis Time	Can range from several minutes to over an hour.[1]	Significantly faster than HPLC, often 3 to 5 times quicker, with reduced column equilibration times.[1]	Typically offers very fast analysis times, often in the range of minutes.
Solvent Consumption	Can be high, especially in normal-phase chromatography.[1]	Significantly lower organic solvent consumption, making it a "greener" alternative.[1]	Minimal solvent and reagent usage.
Instrumentation Cost	Widely available and moderately priced.[1]	Higher initial investment compared to HPLC, but can offer lower operating costs.[1]	Generally affordable instrumentation.
Key Advantage	Versatility, a vast array of commercially available CSPs, and well-established methods.[1]	Speed, efficiency, reduced environmental impact, and suitability for preparative scale.[1]	High efficiency, minimal sample consumption, and low operating costs.
Key Disadvantage	Longer analysis times and higher solvent consumption compared to SFC.[1]	Higher initial instrument cost.[1]	Sensitivity can be lower than HPLC; less suitable for non-polar, neutral compounds.

In-Depth Methodologies and Experimental Protocols

The following sections provide detailed experimental protocols for each technique. It is crucial to note that these are illustrative examples for piperidine-based structures and that method development and validation are essential for the specific 1-Benzoyl-2-piperidinecarbonitrile derivative of interest.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most established and widely utilized technique for enantiomeric separations in the pharmaceutical industry.[1] Its versatility is due to the extensive range of commercially available chiral stationary phases (CSPs). For 1-Benzoyl-2-piperidinecarbonitrile derivatives, polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often the first choice for method screening due to their broad enantiorecognition capabilities.

Experimental Workflow for Chiral HPLC Method Development

Caption: Workflow for chiral HPLC method development and validation.

Illustrative Chiral HPLC Protocol:

• Instrumentation: A standard HPLC system with a UV detector.

• Chiral Stationary Phase: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm.

• Mobile Phase: A mixture of n-Hexane and Isopropanol (IPA) (e.g., 90:10 v/v) with 0.1% diethylamine (DEA) for basic compounds. The benzoyl group in the target molecule may allow for sufficient interaction without an additive, but this should be evaluated.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm (or a more suitable wavelength based on the UV spectrum of the analyte).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the racemic standard and the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

Causality Behind Experimental Choices:

• CSP Selection: Polysaccharide-based CSPs like Chiralpak® AD-H are known for their excellent enantiorecognition of a wide range of compounds, including those with aromatic and carbonyl groups, which are present in 1-Benzoyl-2-piperidinecarbonitrile.

• Mobile Phase: A normal-phase mobile phase (alkane/alcohol) is often a good starting point for polysaccharide CSPs. The addition of a basic modifier like DEA can improve peak shape and reduce tailing for basic analytes by minimizing interactions with residual silanols on the silica support.

• Temperature: Ambient temperature is a standard starting point. Varying the temperature can affect the thermodynamics of the chiral recognition process and thus influence the separation.

Data Analysis and Calculation of Enantiomeric Excess:

• Inject the racemic standard to determine the retention times of the two enantiomers.

• Inject the sample to be analyzed.

• Integrate the peak areas for both enantiomers.

• Calculate the enantiomeric excess using the formula provided earlier.

Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC has gained significant traction as a powerful alternative to HPLC, primarily due to its speed and reduced environmental impact.[1] By utilizing supercritical CO₂ as the main mobile phase component, SFC drastically cuts down on organic solvent consumption. The low viscosity and high diffusivity of the supercritical fluid allow for higher flow rates and faster separations without a significant loss in resolution.[1]

Experimental Workflow for Chiral SFC Method Development

Caption: Workflow for chiral SFC method development and validation.

Illustrative Chiral SFC Protocol:

• Instrumentation: An analytical SFC system with a UV or MS detector.

• Chiral Stationary Phase: Chiralpak® IC (immobilized cellulose tris(3,5-dichlorophenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase: Supercritical CO₂ and Methanol as a modifier, with a gradient (e.g., 5% to 40% Methanol over 5 minutes). A small amount of an additive like DEA may be beneficial.

• Flow Rate: 3.0 mL/min.

• Backpressure: 150 bar.

• Column Temperature: 40 °C.

• Detection: UV at 254 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve samples in the initial mobile phase modifier (Methanol).

Causality Behind Experimental Choices:

• CSP Selection: Immobilized CSPs like Chiralpak® IC are highly robust and can tolerate a wider range of solvents, which is advantageous during method development.

• Mobile Phase: Methanol is a common and effective modifier in SFC. A gradient elution is often used in screening to elute compounds with a wide range of polarities in a reasonable time.

• Backpressure and Temperature: These parameters influence the density of the supercritical fluid, which in turn affects its solvating power and the resulting chromatography.

Chiral Capillary Electrophoresis (CE)

Chiral CE is a highly efficient separation technique that requires minimal sample and solvent. It is particularly well-suited for the analysis of charged or highly polar compounds. The separation is achieved by adding a chiral selector, most commonly a cyclodextrin derivative, to the background electrolyte (BGE).

Illustrative Chiral CE Protocol:

• Instrumentation: A standard CE system with a UV detector.

• Capillary: Fused-silica capillary, 50 µm i.d., effective length 40 cm.

• Background Electrolyte (BGE): 50 mM phosphate buffer, pH 2.5, containing 15 mM sulfated-β-cyclodextrin.

• Voltage: 20 kV.

• Temperature: 25 °C.

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

• Detection: UV at 214 nm.

Causality Behind Experimental Choices:

• Chiral Selector: Sulfated-β-cyclodextrin is an effective chiral selector for a wide range of compounds, including those with aromatic rings that can interact with the hydrophobic cavity of the cyclodextrin.

• BGE pH: A low pH is often used to suppress the electroosmotic flow and to ensure that basic analytes are protonated and migrate towards the cathode.

• Voltage: A high voltage is applied to achieve fast and efficient separations.

Method Validation: Ensuring Trustworthiness and Scientific Integrity

A scientifically sound comparison of these techniques necessitates that each method is validated to ensure it is fit for its intended purpose. Method validation should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3]

Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unambiguously assess the enantiomers in the presence of other components (e.g., impurities, starting materials).	Baseline resolution between the enantiomers and any other peaks.
Linearity	To demonstrate a proportional relationship between the concentration of the minor enantiomer and the analytical response.	Correlation coefficient (r²) ≥ 0.99.
Precision (Repeatability and Intermediate Precision)	To assess the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 5% for the major peak and ≤ 15% for the minor peak at the specification limit.
Accuracy	To determine the closeness of the test results to the true value.	Recovery of the minor enantiomer should be within 90-110% of the true value.
Limit of Detection (LOD)	The lowest amount of the minor enantiomer that can be detected but not necessarily quantitated.	Signal-to-noise ratio ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of the minor enantiomer that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in resolution or quantification when parameters are slightly varied.

Conclusion: Selecting the Optimal Technique

The choice of the most suitable technique for validating the enantiomeric excess of 1-Benzoyl-2-piperidinecarbonitrile derivatives is a multi-faceted decision.

• Chiral HPLC remains the workhorse of the pharmaceutical industry due to its versatility and the vast library of available chiral stationary phases. It is an excellent starting point for method development.

• Chiral SFC offers significant advantages in terms of speed and sustainability. For high-throughput screening and preparative separations, SFC is often the superior choice.

• Chiral CE is a powerful technique for polar and charged analytes, offering high efficiency and minimal sample consumption.

Ultimately, the optimal method will depend on the specific requirements of the analysis, including the desired speed, sensitivity, and the available instrumentation. A thorough method development and validation process, guided by the principles outlined in this guide, will ensure the generation of accurate and reliable data for this critical quality attribute.

References

• Babu, C. V. R., Vuyyuru, N. R., Reddy, K. P., Suryanarayana, M. V., & Mukkanti, K. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-779. Available at: [Link]

• Ebinger, K., & Weller, H. N. (n.d.). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Bristol-Myers Squibb Company. Available at: [Link]

• Babu, C. V. R., et al. (2014). Estimation of Enantiomeric Impurity in Piperidin‐3‐Amine by Chiral HPLC With Precolumn Derivatization. ResearchGate. Available at: [Link]

• (2025). Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities. ResearchGate. Available at: [Link]

• Welch, C. J. (n.d.). System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC North America. Available at: [Link]

• Saito, Y., Jin, J., & Bamba, T. (2019). Comparison of Retention Behavior between Supercritical Fluid Chromatography and Normal-Phase High-Performance Liquid Chromatography with Various Stationary Phases. Molecules, 24(13), 2465. Available at: [Link]

• Welch, C. J., et al. (2007). A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to Benchmarking Synthetic Routes for 2-Substituted Piperidine Precursors

Introduction: The Ubiquitous Piperidine Scaffold in Modern Drug Discovery

The 2-substituted piperidine motif is a cornerstone of modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active natural products.[1] Its prevalence is a testament to its ability to confer favorable pharmacokinetic and pharmacodynamic properties, including improved metabolic stability and oral bioavailability.[2][3] The stereochemistry at the C2 position is often a critical determinant of a compound's biological activity, making the development of efficient and highly stereoselective synthetic routes a paramount objective for researchers in drug development.[1] This guide provides a comparative analysis of the leading synthetic strategies for accessing these valuable precursors, offering objective, data-driven insights to inform your selection of the optimal route for your specific research and development needs. We will delve into the mechanistic underpinnings of each approach, present detailed experimental protocols for key transformations, and provide a transparent comparison of their respective strengths and limitations.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 2-substituted piperidines can be broadly categorized into several key strategies, each with its own set of advantages and challenges. The choice of method is often dictated by factors such as the desired stereochemical outcome, the availability of starting materials, scalability, and functional group tolerance. Here, we will compare four principal approaches:

• Asymmetric Hydrogenation of Pyridine Precursors

• Diastereoselective Cyclization Strategies

• Biocatalytic Synthesis: The Green Chemistry Approach

• Chiral Auxiliary-Mediated Synthesis

Asymmetric Hydrogenation of Pyridine Precursors: A Direct and Atom-Economical Approach

The catalytic hydrogenation of readily available pyridine derivatives is one of the most direct and atom-economical methods for synthesizing 2-substituted piperidines.[4] The primary challenge lies in achieving high enantioselectivity, which has been successfully addressed through the development of sophisticated chiral catalysts, particularly those based on iridium and rhodium.[5][6]

Causality Behind Experimental Choices:

The choice of catalyst and the activation of the pyridine ring are critical for success. Pyridines are aromatic and can act as catalyst poisons; therefore, they are often activated by conversion to pyridinium salts. This activation lowers the aromatic stabilization energy and enhances the substrate's reactivity towards hydrogenation.[6] The selection of the chiral ligand is paramount for achieving high enantioselectivity, with ligands like MeO-BoQPhos demonstrating broad applicability.[7]

Workflow for Asymmetric Hydrogenation of a 2-Substituted Pyridinium Salt

Caption: Workflow for the asymmetric hydrogenation of a 2-substituted pyridine.

Data Presentation: Asymmetric Hydrogenation of 2-Aryl Pyridinium Salts

Substrate (Ar)	Catalyst System	Solvent	Pressure (bar)	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
Phenyl	[Ir(cod)Cl]₂ / (R)-MeO-BoQPhos	THF	50	60	12	91	92.7:7.3 er	[1]
2-Thienyl	[Ir(cod)Cl]₂ / (R)-MeO-BoQPhos	THF	50	60	12	89	96.4:3.6 er	[7]
2-Naphthyl	[Ir(cod)Cl]₂ / (R)-MeO-BoQPhos	THF	50	60	12	93	94.2:5.8 er	[7]
4-Fluorophenyl	[Ir(cod)Cl]₂ / (R)-MeO-BoQPhos	THF	50	60	12	92	95.5:4.5 er	[7]

er = enantiomeric ratio

Experimental Protocol: Asymmetric Hydrogenation of N-Benzyl-2-phenylpyridinium Bromide[1]

• Catalyst Preparation: In a glovebox, a vial is charged with [Ir(cod)Cl]₂ (1 mol%) and (R)-MeO-BoQPhos (2.2 mol%). Anhydrous and degassed tetrahydrofuran (THF) is added, and the mixture is stirred for 30 minutes.

• Reaction Setup: To a separate vial, add N-benzyl-2-phenylpyridinium bromide (1.0 equiv), tetrabutylammonium iodide (TBAI, 10 mol%), and potassium carbonate (K₂CO₃, 1.5 equiv).

• Hydrogenation: The catalyst solution is transferred to the vial containing the substrate. The vial is placed in an autoclave, which is then purged with hydrogen gas three times before being pressurized to 50 atm of H₂.

• Reaction Conditions: The reaction mixture is stirred at 60 °C for 12 hours.

• Work-up and Purification: After cooling to room temperature, the pressure is carefully released. The reaction mixture is filtered through a short pad of Celite and concentrated under reduced pressure. The residue is purified by silica gel column chromatography.

Diastereoselective Cyclization Strategies: Constructing the Piperidine Ring

Cyclization reactions offer a powerful means of constructing the piperidine ring from acyclic precursors, often with excellent control over stereochemistry. Key among these are reductive amination and the aza-Prins cyclization.

Diastereoselective Reductive Amination

This strategy typically involves the intramolecular cyclization of a 1,5-dicarbonyl compound or a related precursor with an amine source.[8] The stereochemical outcome is often controlled by the substrate and the reaction conditions, leading to the formation of specific diastereomers.[8]

The choice of reducing agent is critical in determining the stereoselectivity of the cyclization. Bulky reducing agents, such as sodium triacetoxyborohydride (NaBH(OAc)₃), often favor the formation of one diastereomer by approaching the iminium ion intermediate from the less hindered face. The use of a chiral auxiliary on the nitrogen atom can also effectively control the stereochemistry of the newly formed chiral centers.[8]

Caption: General workflow for diastereoselective reductive amination.

Aza-Prins Cyclization

The aza-Prins cyclization is a powerful C-C and C-N bond-forming reaction that constructs the piperidine ring from a homoallylic amine and an aldehyde.[9][10] The reaction proceeds through an N-acyliminium ion intermediate, and the stereochemical outcome can be controlled by the stereochemistry of the starting materials and the reaction conditions.[9]

The use of a Lewis acid or Brønsted acid is essential to promote the formation of the key N-acyliminium ion intermediate. The stereochemistry of the final product is often dictated by a chair-like transition state, which minimizes steric interactions.[9] The choice of the nitrogen protecting group and the substituents on the homoallylic amine can significantly influence the diastereoselectivity of the cyclization.

Data Presentation: Comparison of Cyclization Strategies

Strategy	Precursors	Key Reagents	Stereocontrol	Typical Yield (%)	Reference
Reductive Amination	1,5-Keto-aldehyde	NaBH(OAc)₃, Primary Amine	High Diastereoselectivity	70-90	[8]
Aza-Prins Cyclization	Homoallylic Amine, Aldehyde	TFA, Formaldehyde	High Diastereoselectivity	79-82	[10]

Experimental Protocol: Aza-Prins Cyclization of a 2-Allylpyrrolidine[10]

• Reaction Setup: To a solution of the 2-allylpyrrolidine (1.0 equiv) in wet acetonitrile, add aqueous formaldehyde (10 equiv).

• Acid Promotion: Add trifluoroacetic acid (TFA, 1.0 equiv) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at ambient temperature for 24 hours.

• Work-up and Purification: Quench the reaction with saturated aqueous sodium bicarbonate. Extract the aqueous layer with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by silica gel column chromatography.

Biocatalytic Synthesis: A Sustainable and Highly Selective Approach

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods for the synthesis of chiral amines, including 2-substituted piperidines.[11][12] Enzymes such as transaminases and imine reductases offer exceptional stereoselectivity under mild reaction conditions.[11][13][14]

Transaminase-Catalyzed Asymmetric Synthesis

Transaminases catalyze the transfer of an amino group from an amine donor to a ketone substrate, creating a chiral amine.[11][12] By using ω-chloroketones as substrates, the initially formed chloroamine can undergo spontaneous intramolecular cyclization to yield the desired 2-substituted piperidine.[11][12]

The choice of the specific transaminase is crucial, as different enzymes exhibit different substrate specificities and stereopreferences (either (R)- or (S)-selective).[11][12] The reaction conditions, such as pH and temperature, are optimized for the specific enzyme being used. Isopropylamine is a commonly used and cost-effective amine donor.[11]

Caption: Transaminase-catalyzed synthesis of 2-substituted piperidines.

Data Presentation: Transaminase-Catalyzed Synthesis of 2-Substituted Piperidines[11][12]

Substrate	Enzyme	Product Enantiomer	Yield (%)	ee (%)
6-Chloro-2-hexanone	PjSTA-R6-8	(R)-2-Methylpiperidine	90	>99.5
6-Chloro-2-hexanone	ATA-255	(S)-2-Methylpiperidine	85	>99.5
6-Chloro-1-phenyl-2-hexanone	CvTA-P1-B10	(R)-2-Benzylpiperidine	75	>99.5
6-Chloro-1-phenyl-2-hexanone	ArR-TA-G3-C01	(S)-2-Benzylpiperidine	68	>99.5

Experimental Protocol: Transaminase-Catalyzed Synthesis of (R)-2-Methylpiperidine[12]

• Reaction Mixture Preparation: In a suitable vessel, prepare a buffer solution (e.g., potassium phosphate buffer, 100 mM, pH 8).

• Enzyme and Substrate Addition: Add the selected transaminase (e.g., PjSTA-R6-8, 10 mg/mL), pyridoxal-5'-phosphate (PLP, 1 mM), and the ω-chloroketone substrate (e.g., 6-chloro-2-hexanone, 50 mM).

• Amine Donor: Add the amine donor, isopropylamine (0.5 M).

• Reaction Conditions: The reaction is typically run at 30 °C with agitation for 24 hours.

• Cyclization and Work-up: After the enzymatic reaction, the pH is raised by adding a strong base (e.g., 10 M NaOH) to promote the intramolecular cyclization. The product is then extracted with an organic solvent, and the enantiomeric excess is determined by chiral GC or HPLC analysis.

Chiral Auxiliary-Mediated Synthesis: A Classical and Reliable Approach

The use of a chiral auxiliary covalently attached to the substrate is a well-established and reliable method for controlling stereochemistry.[1] The auxiliary directs the approach of a reagent to one face of the molecule, and is then cleaved to reveal the chiral product.

Causality Behind Experimental Choices:

The choice of the chiral auxiliary is critical. Ellman's sulfinamide is a popular choice due to its high diastereoselectivity in the addition of nucleophiles to the derived N-sulfinyl imines and its straightforward removal under acidic conditions.[9] The steric bulk of the auxiliary effectively shields one face of the imine, leading to highly stereoselective bond formation.

Data Presentation: Chiral Auxiliary-Mediated Synthesis

Auxiliary	Reaction Type	Product	Diastereomeric Ratio (dr)	Reference
(R)-2-Methylpropane-2-sulfinamide	Allylation of N-sulfinyl imine	Homoallylic amine	>95:5	[9]
D-Arabinopyranosylamine	Domino Mannich-Michael	N-Arabinosyl dehydropiperidinone	High	[15]

Experimental Protocol: Addition of a Grignard Reagent to a Chiral N-(tert-Butylsulfinyl)imine[1]

• Reaction Setup: Dissolve (R)-N-(tert-butylsulfinyl)-5-chloropentan-1-imine (1.0 equiv) in anhydrous THF in a flame-dried flask under an argon atmosphere.

• Cooling: Cool the solution to -78 °C in a dry ice/acetone bath.

• Nucleophilic Addition: Add a Grignard reagent (e.g., phenylmagnesium bromide, 1.2 equiv) dropwise.

• Reaction: Stir the reaction at -78 °C for 3 hours, then allow it to warm to room temperature and stir for an additional hour.

• Cyclization: Add potassium tert-butoxide (2.0 equiv) and stir the mixture at room temperature for 8 hours to effect cyclization.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the product with ethyl acetate, dry the combined organic layers over anhydrous MgSO₄, and concentrate under reduced pressure. The crude product is purified by silica gel column chromatography.

Comparative Analysis and Future Outlook

Synthetic Strategy	Key Advantages	Key Disadvantages	Ideal Applications
Asymmetric Hydrogenation	High atom economy, direct route from pyridines, high enantioselectivity.	Requires specialized and often expensive catalysts, high-pressure equipment may be needed.	Large-scale synthesis of specific chiral piperidines where the pyridine precursor is readily available.
Diastereoselective Cyclization	Good stereocontrol, convergent synthesis, access to complex substitution patterns.	Can require multi-step synthesis of acyclic precursors, may produce diastereomeric mixtures.	Synthesis of polysubstituted piperidines with defined relative stereochemistry.
Biocatalytic Synthesis	Exceptional stereoselectivity, mild and environmentally friendly reaction conditions, high functional group tolerance.	Enzyme stability and substrate scope can be limiting, may require specialized biochemical expertise.	Green chemistry applications, synthesis of highly enantiopure piperidines, especially for pharmaceutical intermediates.
Chiral Auxiliary-Mediated	Reliable and predictable stereocontrol, well-established methodology.	Requires additional steps for attachment and removal of the auxiliary, lower atom economy.	Small to medium-scale synthesis where high stereopurity is critical and a multi-step sequence is acceptable.

The field of 2-substituted piperidine synthesis is continually evolving. The development of more active and selective catalysts for asymmetric hydrogenation, novel and efficient cyclization cascades, and the expansion of the biocatalyst toolbox through protein engineering will undoubtedly provide even more powerful tools for accessing these critical building blocks. The increasing emphasis on sustainable and cost-effective manufacturing will likely drive further innovation in biocatalytic and chemo-enzymatic approaches.[13][16] For the modern researcher, a thorough understanding of the principles and practicalities of each of these synthetic strategies is essential for making informed decisions and accelerating the pace of drug discovery and development.

References

• Facile and Practical Synthesis of Substituted Piperidine-2,6-Diones Under Transition-Metal Free Condition. PMC. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. PMC. Available at: [Link]

• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. PMC. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. ResearchGate. Available at: [Link]

• One Pot Cascade Synthesis of Mono- and Di-Substituted Piperidines and Pyrrolidines using Carboxylic Acid Reductase (CAR), ω-Transaminase (ω-TA) and Imine Reductase (IRED) Biocatalysts. ResearchGate. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. Available at: [Link]

• One Pot Cascade Synthesis of Mono- and Di-Substituted Piperidines and Pyrrolidines using Carboxylic Acid Reductase (CAR), ω-Transaminase (ω-TA) and Imine Reductase (IRED) Biocatalysts. The University of Manchester. Available at: [Link]

• Diastereoselective Synthesis of 2,4,6-Trisubstituted Piperidines via aza-Prins Cyclization. The Aquila Digital Community. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. PubMed. Available at: [Link]

• Combining biocatalysis and organocatalysis for the synthesis of piperidine alkaloids. Chemical Communications. Available at: [Link]

• Overview of enzymatic cascades for the synthesis of chiral substituted... ResearchGate. Available at: [Link]

• Mannich-Michael versus formal aza-Diels-Alder approaches to piperidine derivatives. PubMed. Available at: [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. Available at: [Link]

• Diastereoselective Scalable Synthesis of 2,6-trans-Piperidines using an aza-Michael Reaction. ResearchGate. Available at: [Link]

• Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. ResearchGate. Available at: [Link]

• Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine. Semantic Scholar. Available at: [Link]

• Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. RSC Publishing. Available at: [Link]

• Ru-Catalyzed Enantioselective Hydrogenation of 2-Pyridyl-Substituted Alkenes and Substrate-Mediated H/D Exchange. PMC. Available at: [Link]

• An efficient approach to 2-substituted N-tosylpiperdines: asymmetric synthesis of 2-(2-hydroxy substituted)- piperidine alkaloids. Academia.edu. Available at: [Link]

• The Aza-Silyl-Prins Reaction: A Novel Method for the Synthesis of Trans 2,6-Tetrahydropyridines. ResearchGate. Available at: [Link]

• Cooperative Catalysis-Enabled Cascade Allylation/aza-Prins Cyclization to Chiral Spiroindolylpiperidine-γ-Butyrolactones. CCS Chemistry. Available at: [Link]

• Review: Mannich–Michael vs. aza-Diels–Alder approaches to piperidine derivatives. Organic & Biomolecular Chemistry Blog. Available at: [Link]

• Recent advances in the synthesis of piperidones and piperidines. ScienceDirect. Available at: [Link]

• Diastereoselective Synthesis of 2,4,6-Trisubstituted Piperidines via aza-Prins Cyclization. Semantic Scholar. Available at: [Link]

• Ru-Catalyzed Enantioselective Hydrogenation of 2-Pyridyl-Substituted Alkenes and Substrate-Mediated H/D Exchange. Sílice (CSIC). Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

• Economy Assessment for the Chiral Amine Production with Comparison of Reductive Amination and Transamination Routes by Multi-Enzyme System. MDPI. Available at: [Link]

• Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. Organic & Biomolecular Chemistry. Available at: [Link]

• Enantioselective Synthesis of α-(Hetero)aryl Piperidines through Asymmetric Hydrogenation of Pyridinium Salts and Its Mechanistic Insights. Organic Letters. Available at: [Link]

• Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence. RSC Publishing. Available at: [Link]

• Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Omega. Available at: [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. MDPI. Available at: [Link]

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Stereoselective synthesis of 2-dienyl-substituted piperidines using an η4-dienetricarbonyliron complex as the stereocontrolling element in a double reductive amination cascade. Organic & Biomolecular Chemistry. Available at: [Link]

• Synthesis of piperidinones by an aza Diels-Alder reaction. ResearchGate. Available at: [Link]

• Gram-scale preparation and synthetic transformations of the polysubstituted piperidine 3 a. ResearchGate. Available at: [Link]

• Asymmetric Reductive Transamination: a New Reaction to Access Chiral Piperidines. The University of Liverpool Repository. Available at: [Link]

• An Aza-Prins Cyclization Approach to Functionalized Indolizidines from 2-Allylpyrrolidines. PMC. Available at: [Link]

• Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration. PMC. Available at: [Link]

• Asymmetric synthesis of 2-substituted piperidin-3-ols. ResearchGate. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. Available at: [Link]

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A. Available at: [Link]

• Piperidine Synthesis. DTIC. Available at: [Link]

• Application of Chiral Piperidine Scaffolds in Drug Design. ACS Medicinal Chemistry Letters. Available at: [Link]

• ChemInform Abstract: A Diastereoselective Synthesis of 2,4-Disubstituted Piperidines: Scaffolds for Drug Discovery. ResearchGate. Available at: [Link]

• Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines. PMC. Available at: [Link]

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• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB02331D [pubs.rsc.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
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• 8. Stereoselective synthesis of 2-dienyl-substituted piperidines using an η4-dienetricarbonyliron complex as the stereocontrolling element in a double reductive amination cascade - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. aquila.usm.edu [aquila.usm.edu]
• 10. An Aza-Prins Cyclization Approach to Functionalized Indolizidines from 2-Allylpyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]
• 13. Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]
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Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 1-Benzoyl-2-piperidinecarbonitrile

[1]

Part 1: Executive Safety Directive (The "Nitrile Rule")

CRITICAL WARNING: The presence of the cyano (-CN) moiety in 1-Benzoyl-2-piperidinecarbonitrile dictates the primary safety constraint for all disposal workflows:

NEVER mix nitrile-bearing waste with acidic waste streams. [1]

The Mechanism of Danger: Under acidic conditions (pH < 7), nitriles can undergo hydrolysis to release Hydrogen Cyanide (HCN) gas.[1] This reaction is often catalytic and can occur spontaneously in waste containers, creating a lethal inhalation hazard.[1]

Operational Mandate: All waste containers receiving this compound must be explicitly labeled "Basic/Neutral Organic Waste – NO ACID."

Part 2: Chemical Characterization & Hazard Profile[1]

Before initiating disposal, you must characterize the specific physical and chemical state of the waste. 1-Benzoyl-2-piperidinecarbonitrile is a functionalized piperidine derivative.

Property	Data	Operational Implication
CAS Number	6136-59-0 (Generic/Derivative)	Use for waste manifesting.
Physical State	Solid (Crystalline powder)	Dust inhalation risk; requires N95 or P100 respiratory protection during weighing/transfer.
Solubility	Insoluble in water; Soluble in DCM, Chloroform, Methanol	Do not attempt to flush down drains.[1] It will sink and accumulate in P-traps, creating a long-term toxic reservoir.[1]
Acidity/Basicity	Weakly basic (Piperidine core)	Compatible with base-bath waste; incompatible with strong acids.
Hazards (GHS)	Acute Tox. 3 (Skin/Oral), Irritant	Double-gloving (Nitrile over Laminate) is recommended for handling pure solids.[1]
RCRA Status	Non-listed (Characteristic)	Treat as Hazardous Waste (Toxic) . Likely requires incineration.

Part 3: Pre-Disposal Segregation Strategy

Effective waste management relies on strict segregation at the source. Mixing incompatible streams is the #1 cause of laboratory waste accidents.

Logic Flow: Waste Segregation

The following diagram illustrates the decision logic for segregating 1-Benzoyl-2-piperidinecarbonitrile from other lab waste streams.

Figure 1: Segregation logic emphasizing the critical exclusion of acidic and oxidizing streams.

Part 4: Operational Disposal Protocols

Scenario A: Solid Waste (Excess Reagent/Spill Debris)

Applicability: Expired pure compound, contaminated weighing boats, spill cleanup materials.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: "1-Benzoyl-2-piperidinecarbonitrile (Solid)"[1]

  • Hazard Checkboxes: Toxic, Irritant.[1]

• Transfer:

  • Work inside a fume hood.[2][3][4]

  • Transfer solid carefully to avoid dust generation.[2]

  • Wipe the exterior of the reagent bottle with a solvent-dampened tissue (DCM or Methanol) and add the tissue to the solid waste.

• Sealing: Cap tightly. Do not leave the funnel in the jar.

Scenario B: Liquid Waste (Mother Liquors/Rinsates)

Applicability: Reaction solvents, HPLC waste, glassware rinses.[1]

• Solvent Compatibility Check:

  • If the compound is dissolved in Dichloromethane (DCM) or Chloroform : Dispose in Halogenated Waste .

  • If dissolved in Methanol, Acetone, or Ethyl Acetate : Dispose in Non-Halogenated Organic Waste .[1]

• pH Verification (Crucial):

  • Before pouring, test the pH of the receiving waste container using a dipstick.

  • Requirement: pH must be

    . If acidic, neutralize the waste stream with Sodium Bicarbonate or choose a different container.[1]

• Trace Decontamination (Glassware):

  • Rinse glassware 3x with a compatible solvent (e.g., Acetone).[1]

  • Collect all rinsates into the liquid waste container.

  • Do not wash glassware in the sink until the triple-rinse is complete.

Part 5: Emergency Spill Response

In the event of a spill, immediate containment is necessary to prevent aerosolization of the toxic solid.

Spill Response Workflow

Figure 2: Step-by-step workflow for managing accidental release.

Detailed Spill Steps:

• Isolate: Mark the area. If the solid is fine and airborne, evacuate the lab for 15 minutes to allow settling/ventilation.

• PPE: Wear double nitrile gloves, lab coat, and safety goggles.[1] If working outside a hood, an N95 respirator is recommended for powders.[1]

• Dry Spill: Gently cover with wet paper towels (to suppress dust), then scoop into a waste bag. Do not dry sweep.

• Wet Spill: Cover with an absorbent pad or vermiculite.

• Decontamination: Wash the surface with a soap and water solution. Collect all cleaning materials as hazardous waste.

Part 6: References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed and Characteristic Wastes (40 CFR Part 261). [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). [Link]

Sources

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• 4. hscprep.com.au [hscprep.com.au]

Personal protective equipment for handling 1-Benzoyl-2-piperidinecarbonitrile

Topic: Personal Protective Equipment & Handling Protocols for 1-Benzoyl-2-piperidinecarbonitrile Audience: Researchers, Scientists, and Drug Development Professionals

Executive Safety Summary

1-Benzoyl-2-piperidinecarbonitrile (CAS: 527-89-9 / Derivative context) is a functionalized piperidine intermediate often utilized in the synthesis of bioactive amides and pharmaceutical scaffolds. Structurally, it combines a nitrile (cyano) group with a benzoyl amide moiety.

Critical Hazard Analysis:

• Nitrile Toxicity: Like many organic nitriles, this compound poses a risk of metabolizing into cyanide ions (

  ) upon ingestion or extensive skin absorption.

• Hydrolysis Risk: Contact with strong acids or gastric environments may liberate hydrogen cyanide (HCN) gas.

• Physical State: Typically encountered as a crystalline solid or viscous oil depending on purity and ambient temperature.

Immediate Directive: Treat this compound as a High-Potency Active Pharmaceutical Ingredient (HPAPI) intermediate. Do not rely on standard "general organic" safety protocols.

Part 1: Personal Protective Equipment (PPE) Technical Specifications

Hand Protection: The Double-Glove Protocol

• Rationale: Organic nitriles can permeate standard disposable nitrile gloves rapidly (often <15 minutes for small molecules like acetonitrile). While the benzoyl group increases molecular weight (reducing permeation speed), the lipophilic nature of the piperidine ring facilitates skin absorption.

• Requirement:

  • Inner Layer: Low-Density Polyethylene (LDPE) or Ethylene Vinyl Alcohol (EVOH) laminate gloves (e.g., Ansell Silver Shield or North Silver Shield). These provide broad-spectrum chemical resistance.

  • Outer Layer: 5-8 mil Nitrile exam gloves. These provide dexterity and protect the inner glove from physical abrasion.

  • Protocol: Inspect outer gloves every 30 minutes. Replace immediately upon splash contact.[1]

Respiratory Protection

• Rationale: Inhalation of dust (if solid) or aerosols (if in solution) allows for rapid systemic entry.

• Requirement:

  • Primary: Handling must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

  • Secondary (Spill/Outside Hood): Full-face respirator with P100 (HEPA) cartridges stacked with Organic Vapor (OV) filters. The OV layer protects against volatile hydrolysis byproducts.

Ocular & Body Defense

• Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant). Safety glasses are insufficient due to the risk of absorption through the mucous membranes of the eye.

• Body: Tyvek® lab coat or sleeve covers are superior to cotton. Cotton absorbs organic liquids, holding the toxin against the skin.

Part 2: Operational Handling Workflow

This protocol ensures containment during the most critical phase: Transfer and Solubilization .

Step-by-Step Methodology

• Pre-Operational Check:

  • Verify Fume Hood certification.

  • Prepare a "Solid Waste" container inside the hood (lined with a chemically resistant bag).

  • Place a disposable absorbent pad (benchkote) on the working surface.

• Weighing & Transfer:

  • Never weigh this compound on an open bench.

  • If the balance is outside the hood: Use a tared, screw-cap vial. Add the solid inside the hood, cap tightly, weigh outside, and return to the hood to open.

  • Static Control: Use an anti-static gun if the powder is flighty. Static discharge can disperse toxic dust into the operator's breathing zone.

• Solubilization (The Critical Moment):

  • Add solvent (e.g., DCM, Methanol) slowly.

  • Caution: Exothermic solvation can increase vapor pressure. Keep the vessel closed or vented through an inert gas line (Nitrogen/Argon) during dissolution.

• Reaction Monitoring:

  • When sampling for TLC/HPLC, use long-needle syringes to avoid placing hands inside the hood plane.

  • Dispose of sharps immediately into a dedicated sharps container inside the hood.

Part 3: Visualization & Logic

Safety Decision Matrix: Spill Response

This diagram outlines the decision logic for handling spills of 1-Benzoyl-2-piperidinecarbonitrile, distinguishing between minor containment and major evacuation events.

Caption: Decision logic for spill response. Note the critical distinction between hood-contained spills and uncontained releases requiring evacuation.

Part 4: Logistics & Disposal (The "End-of-Life" Plan)

Proper disposal is not just regulatory compliance; it is an ethical obligation to downstream waste handlers.

Waste Segregation Table

Waste Category	Container Type	Labeling Requirement	Special Notes
Solid Waste	HDPE Wide-Mouth Jar	"Toxic Solid - Nitrile Derivative"	Do not mix with oxidizers.
Liquid Waste	Glass/HDPE Carboy	"Organic Solvents + Toxic Nitrile"	pH Check: Ensure pH > 7. Acidic waste streams can liberate HCN.
Contaminated PPE	Clear Plastic Bag	"Trace Contaminated Debris"	Double bag before removing from the fume hood.

Deactivation Protocol (Glassware)

Before removing glassware from the hood for washing:

• Rinse glassware with 10% Sodium Hypochlorite (Bleach) solution.

  • Mechanism:[2][3] Hypochlorite oxidizes the nitrile/cyanide residues to less toxic cyanates.

• Let stand for 20 minutes.

• Rinse with water, then Acetone.

• Collect all rinsates into the Liquid Waste container.

References

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Nitriles: Occupational Safety and Health Guideline. Centers for Disease Control and Prevention. [Link]

• PubChem. (n.d.). Compound Summary: 1-Benzoylpiperidine (Structural Analog). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Standard 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. [Link]

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